Biphenyl-4-yl biphenyl-4-carboxylate

Core Science & Biosynthesis

Spectroscopic Elucidation of Biphenyl Carboxylates: A Comprehensive Technical Guide

Executive Summary & Structural Causality

Biphenyl carboxylates are privileged structural motifs in modern drug development (serving as critical precursors for angiotensin II receptor blockers like telmisartan) and in materials science (such as advanced Na-ion battery anodes). For researchers and application scientists, the spectroscopic characterization of these molecules is not merely about confirming mass and connectivity; it is about understanding their 3D conformation.

The defining feature of a biphenyl carboxylate is the dihedral angle between the two phenyl rings. Due to steric hindrance—particularly from ortho-substituents—the rings are rarely perfectly coplanar. This twist breaks the extended π -conjugation of the system. Consequently, the degree of conjugation directly dictates the electron density around the carboxylate/ester group, profoundly altering its Nuclear Magnetic Resonance (NMR) chemical shifts and Infrared (IR) vibrational frequencies. Understanding this causality is the key to accurately interpreting the spectroscopic data of these derivatives.

Nuclear Magnetic Resonance (NMR) Profiling

NMR spectroscopy provides the highest resolution of the biphenyl core's electronic environment.

• ¹H NMR: The methoxy protons of methyl biphenyl carboxylates typically appear as sharp, highly diagnostic singlets between 3.60 and 3.90 ppm (). The aromatic region (7.20–8.10 ppm) is characterized by complex, overlapping multiplets. Protons situated ortho to the carboxylate group are heavily deshielded by the carbonyl's magnetic anisotropy, pushing them further downfield.

• ¹³C NMR: The carbonyl carbon is the most deshielded nucleus in the molecule, resonating between 165.0 and 170.0 ppm (1)[1]. The exact shift is a direct readout of conjugation: a highly twisted biphenyl system reduces conjugation, shifting the carbonyl resonance upfield. The methoxy carbon reliably appears at ~51.0–53.0 ppm[2].

• 2D NMR (COSY, HSQC, HMBC): For highly substituted derivatives or synthetic impurities (e.g., methyl 4',4'-dibromo methyl biphenyl-2-carboxylate), 1D spectra are insufficient. HMBC is critical for proving regiochemistry by showing long-range coupling (³JCH) between the ester methyl protons and the carbonyl carbon.

Vibrational Spectroscopy (FT-IR)

Infrared spectroscopy is the primary tool for validating the functional group status of the carboxylate moiety.

• Ester Derivatives: The C=O stretching vibration is strong and typically observed at 1710–1730 cm⁻¹ (2)[2]. If the biphenyl system is forced into coplanarity, increased resonance lowers the bond order of the carbonyl, shifting the absorption to lower wavenumbers.

• Carboxylate Salts: When converted to sodium salts (e.g., for Na-ion battery applications), the single C=O stretch splits into an asymmetric stretch νas​ (COONa) at 1539–1573 cm⁻¹ and a symmetric stretch νs​ (COONa) at ~1392 cm⁻¹[2].

Mass Spectrometry (MS) & Fragmentation Mechanics

Electron Impact (EI) and Electrospray Ionization (ESI) mass spectrometry provide definitive molecular weight and structural connectivity data. For a standard molecule like methyl biphenyl-4-carboxylate, EI-MS yields a robust molecular ion [M]⁺ at m/z 212 (3)[3]. Because the biphenyl C-C bridge is exceptionally stable, fragmentation is localized to the ester group. The primary pathway is the α -cleavage loss of the methoxy radical (•OCH₃, -31 Da) to form a highly stable acylium ion at m/z 181[3]. Subsequent loss of carbon monoxide (CO, -28 Da) generates the diagnostic biphenyl radical cation at m/z 152[3].

Quantitative Data Summaries

Table 1: Characteristic NMR Chemical Shifts for Methyl Biphenyl Carboxylates

Nucleus	Functional Group	Chemical Shift (ppm)	Multiplicity & Mechanistic Notes
¹H	Methoxy (-OCH₃)	3.60 - 3.90	Singlet (3H). Shifts upfield if shielded by a twisted ortho-phenyl ring.
¹H	Aromatic (Biphenyl)	7.20 - 8.10	Multiplets. Ortho-protons to the carboxylate are highly deshielded.

| ¹³C | Carbonyl (C=O) | 165.0 - 170.0 | Quaternary. Highly sensitive to π -conjugation across the biphenyl axis. | | ¹³C | Methoxy (-OCH₃) | 51.0 - 53.0 | Primary carbon. Diagnostic for methyl esters. | | ¹³C | Aromatic (C-C bridge)| 139.0 - 145.0 | Quaternary. Defines the biphenyl linkage. |

Table 2: Key IR Vibrational Frequencies

Functional Group	Frequency (cm⁻¹)	Intensity	Causality / Notes
C=O (Ester)	1710 - 1730	Strong	Shifts to higher wavenumber if steric hindrance breaks coplanarity.

| C=O (Salt) | 1539 - 1573 | Strong | Asymmetric stretch νas​ (COONa) in battery anode derivatives. | | C-O (Ester) | 1240 - 1280 | Strong | C-O-C stretching vibration. | | Aromatic C=C | ~1500, ~1600 | Medium | Skeletal vibrations of the biphenyl rings. |

Self-Validating Experimental Protocols

To ensure data integrity, researchers must treat every analytical run as a self-validating system. Below are the optimized protocols for characterizing biphenyl carboxylates.

Protocol A: High-Resolution NMR Acquisition

• Sample Preparation: Dissolve 10–15 mg of the biphenyl carboxylate in 0.6 mL of CDCl₃ (or DMSO-d₆ for highly polar carboxylate salts).

  • Causality & Validation: CDCl₃ must be passed through a small plug of basic alumina immediately prior to use to remove trace DCl. Acidic impurities can catalyze the hydrolysis of the ester or alter the chemical shifts of the carboxylate through hydrogen bonding.

• Instrument Tuning: Tune and match the NMR probe to the specific solvent impedance.

  • Causality & Validation: Biphenyl systems feature complex, tightly coupled spin systems (e.g., AA'BB' patterns). Optimal tuning ensures maximum sensitivity and sharp line widths, which are critical for resolving ortho (~7–8 Hz) and meta (~1–2 Hz) J-couplings.

• Acquisition (¹³C): Acquire with a relaxation delay (D1) of at least 2–3 seconds.

  • Causality & Validation: The quaternary carbons (carbonyl at ~167 ppm and the biphenyl bridgehead carbons at ~140 ppm) lack attached protons, leading to slow longitudinal relaxation (T₁). A sufficient D1 ensures these critical diagnostic peaks are quantitatively integrated and visible above the noise floor.

Protocol B: FT-IR Spectroscopy via ATR

• Background Scan: Collect a background spectrum of the empty ATR crystal (diamond or ZnSe).

  • Causality & Validation: Atmospheric CO₂ and water vapor strongly absorb in the IR region. Subtracting the background prevents these from masking the crucial C=O stretch at ~1710 cm⁻¹.

• Sample Application: Place 1–2 mg of solid sample directly onto the crystal and apply uniform pressure using the anvil.

  • Causality & Validation: Uniform pressure ensures intimate contact with the evanescent wave, maximizing the signal-to-noise ratio for the C-O stretches (~1250 cm⁻¹), which are inherently weaker than the carbonyl stretch.

Analytical Workflows & Mechanistic Visualizations

Analytical workflow for the structural elucidation of biphenyl carboxylates.

Primary mass spectrometry fragmentation pathway for methyl biphenyl-4-carboxylate.

References

• Detection, isolation and characterization of principle synthetic route indicative impurity in telmisartan. Arabian Journal of Chemistry.

• [2] Na-Ion Battery Anodes Based on Biphenyl Carboxylate Derivatives. ACS Publications. 2

• [1] Supporting Information: Cross-coupling reactions between aromatic halides. Wiley-VCH. 1

• [3] Methyl 4-biphenylcarboxylate | CID 69757. PubChem - NIH. 3

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• 3. Methyl 4-biphenylcarboxylate | C14H12O2 | CID 69757 - PubChem [pubchem.ncbi.nlm.nih.gov]

Theoretical and computational studies of biphenyl-based mesogens

An in-depth technical guide designed for researchers, scientists, and drug development professionals.

Computational Decoding of Biphenyl-Based Mesogens: From Quantum Mechanics to Macroscopic Phase Behavior

Biphenyl-based mesogens, such as the ubiquitous 4-cyano-4'-pentylbiphenyl (5CB), form the foundational architecture of modern liquid crystal (LC) technologies and are increasingly pivotal in targeted drug delivery networks[1]. The delicate thermodynamic balance between the rigid biphenyl core and flexible aliphatic spacers dictates their mesomorphic behavior. This whitepaper provides an authoritative guide on employing multi-scale computational methods—spanning Density Functional Theory (DFT) to Coarse-Grained Molecular Dynamics (CG-MD)—to predict and engineer the thermotropic and optical properties of these molecules.

The Quantum Mechanical Foundation: DFT and Electronic Properties

The defining structural feature of the biphenyl core is the dihedral angle between its two phenyl rings. In the gas phase, steric repulsion between ortho-hydrogens drives a twisted conformation (typically ~40°–45°), while intermolecular packing forces in the nematic phase favor planarization, which significantly enhances π -conjugation[2]. Accurately capturing this conformational flexibility requires robust quantum mechanical treatment.

Causality in Functional Selection: Standard local density approximations fail to capture the long-range dispersion forces critical for LC π

π stacking. As a best practice, the B3LYP functional should be paired with a 6-31G(d,p) or 6-31+G(2d,p) basis set. The inclusion of diffuse functions (+) is non-negotiable when calculating polarizability ( α ) and dipole moments ( μ ), because the electron density of the extended π -system diffuses significantly outward into the surrounding space[3].

Table 1: Quantitative Benchmarks for Biphenyl DFT Calculations

Property	Recommended Level of Theory	Expected Range (5CB/6CB)	Scientific Justification
Dipole Moment ( μ )	B3LYP/6-31G(d,p)	4.5 - 6.0 Debye	Accurately captures strong polar end-groups (e.g., -CN, -NO2) essential for dielectric anisotropy[4].
Polarizability ( α )	CAM-B3LYP/6-31+G(2d,p)	300 - 400 Bohr³	Long-range correction (CAM) prevents the overestimation of conjugation in extended aromatic systems[3].
HOMO-LUMO Gap	B3LYP/6-31G(d,p)	3.8 - 4.2 eV	Predicts UV-Vis absorption profiles and overall chemical reactivity/softness[5].
Dihedral Angle	M06-2X/6-311G(d,p)	35° - 45° (Gas Phase)	The M06-2X functional explicitly accounts for non-covalent dispersion forces critical for ring twisting.

Multi-Scale Computational Workflow

To bridge the gap between single-molecule quantum mechanics and bulk mesophase behavior, a multi-scale approach is required. The Maier-Meier and Vuks equations serve as mathematical bridges, utilizing DFT-derived polarizabilities and dipole moments to predict macroscopic dielectric anisotropy and birefringence[1].

Caption: Multi-scale computational workflow mapping quantum properties to macroscopic mesophase behavior.

Self-Validating Experimental & Computational Protocols

A computational simulation that cannot prove its own convergence is merely a random number generator. Every workflow must include internal validation gates to ensure physical accuracy.

Protocol: Step-by-Step Prediction of Nematic-Isotropic Transition (Tni)

• Step 1: Ground State Geometry Optimization (DFT)

  • Action: Optimize the biphenyl mesogen using B3LYP/6-31G(d,p).

  • Validation Gate: Perform a vibrational frequency analysis. The presence of zero imaginary frequencies confirms the structure is a true global minimum, not a transition state saddle point[6].

• Step 2: Derivation of Partial Charges

  • Action: Calculate Restrained Electrostatic Potential (RESP) charges or use the Complete Neglect of Differential Overlap (CNDO/2) method to map the electrostatic potential[7].

  • Validation Gate: Ensure the sum of atomic charges exactly equals the net molecular charge (zero for neutral mesogens).

• Step 3: Coarse-Grained Molecular Dynamics (CG-MD)

  • Action: Parameterize the molecule using a bead-spring model (e.g., Gay-Berne potential) to represent the rigid biphenyl core and flexible aliphatic tails[8]. Run the simulation in the NPT ensemble (constant Number, Pressure, Temperature).

  • Causality: All-atom MD is computationally prohibitive for observing phase transitions because the relaxation time of LC directors exceeds microseconds. CG-MD accelerates the dynamics, allowing the spontaneous observation of the nematic-to-isotropic transition[9].

  • Validation Gate: Monitor the system density ( ρ ) and the orientational order parameter ( S ). For a valid 5CB simulation, ρ must stabilize near the experimental value of ~1.008 g/cm³, and S should drop sharply from ~0.44 to <0.1 at the transition temperature (Tni)[1].

Applications in Drug Development and Advanced Materials

Beyond display technologies, biphenyl mesogens are highly relevant to pharmaceutical sciences. Liquid crystalline networks (LCNs) formed by biphenyl derivatives exhibit stimuli-responsive shape changes. When utilized as drug delivery vehicles, these networks can undergo a nematic-to-isotropic transition upon exposure to specific temperatures or UV light (if photoisomerizable linkages are incorporated), triggering the targeted release of therapeutics[10]. Furthermore, biphenyls with restricted dihedrals and high dipole moments serve as exceptional chiral dopants, inducing helical twisting in host matrices for advanced optical sensing[4].

Caption: Stimuli-responsive drug release mechanism utilizing phase transition of biphenyl LC carriers.

Conclusion

The theoretical study of biphenyl-based mesogens is the predictive engine driving the next generation of optical materials and smart drug delivery systems. By rigorously coupling DFT-derived electronic parameters with CG-MD statistical mechanics, researchers can rationally design mesogens with tailored phase stabilities and optical anisotropies, circumventing the traditional trial-and-error synthesis paradigm.

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An In-Depth Technical Guide to the Crystal Structure Analysis of Biphenyl-4-yl Biphenyl-4-carboxylate

A Senior Application Scientist's Perspective on Methodologies, Interpretations, and Implications for Research and Development

Foreword: Unveiling the Solid-State Architecture of a Key Moiety

In the realms of materials science and pharmaceutical development, the precise arrangement of molecules in the solid state is of paramount importance. This three-dimensional architecture, or crystal structure, dictates a substance's macroscopic properties, including its solubility, stability, bioavailability, and optical and electronic characteristics. For drug development professionals, an intimate understanding of the crystalline form of an active pharmaceutical ingredient (API) is not merely an academic exercise but a critical component of ensuring safety, efficacy, and intellectual property protection. The phenomenon of polymorphism, where a single compound can adopt multiple crystal forms, further underscores the necessity for rigorous crystallographic analysis, as different polymorphs can exhibit dramatically different physicochemical properties.[1][2]

This guide provides an in-depth technical overview of the process of crystal structure analysis, using biphenyl-4-yl biphenyl-4-carboxylate as a central case study. While a specific, publicly available crystal structure for this exact molecule is not used as the primary example, we will navigate the complete workflow from synthesis to final structural elucidation. To illustrate the practical aspects of the analysis, we will draw upon data and methodologies from closely related and well-characterized biphenyl carboxylate derivatives. This approach allows for a comprehensive exploration of the techniques and critical thinking involved in determining and interpreting the crystal structure of flexible organic molecules.

The biphenyl moiety is a common structural motif in a wide range of pharmacologically active compounds and functional organic materials.[3] The ester, biphenyl-4-yl biphenyl-4-carboxylate, combines two of these units, introducing a degree of conformational flexibility that makes its solid-state behavior particularly interesting to study. Understanding how this molecule packs in a crystal lattice provides invaluable insights into the non-covalent interactions that govern its self-assembly, which in turn influences its material properties.

Part 1: Synthesis and Crystal Growth – The Foundation of Quality Data

The journey to a high-resolution crystal structure begins with the synthesis of the target compound and the subsequent growth of high-quality single crystals. The purity of the synthesized material and the perfection of the crystal lattice are the most critical factors determining the success of a diffraction experiment.

Synthetic Strategy: A Generalized Approach

The synthesis of biphenyl-4-yl biphenyl-4-carboxylate can be approached through several established organic chemistry reactions. A common and effective method involves the esterification of 4-hydroxybiphenyl with biphenyl-4-carbonyl chloride.

Experimental Protocol: Synthesis of Biphenyl-4-yl Biphenyl-4-carboxylate

• Preparation of Biphenyl-4-carbonyl Chloride:

  • Start with commercially available biphenyl-4-carboxylic acid.

  • In a fume hood, suspend the biphenyl-4-carboxylic acid in an excess of thionyl chloride (SOCl₂).

  • Gently reflux the mixture for 2-3 hours. The reaction progress can be monitored by the cessation of gas evolution (HCl and SO₂).

  • After the reaction is complete, remove the excess thionyl chloride under reduced pressure. The resulting solid is biphenyl-4-carbonyl chloride, which can be used in the next step, often without further purification.

• Esterification:

  • Dissolve 4-hydroxybiphenyl in a suitable aprotic solvent, such as dichloromethane (DCM) or tetrahydrofuran (THF), containing a non-nucleophilic base like triethylamine (NEt₃) or pyridine.

  • Cool the solution in an ice bath.

  • Slowly add a solution of biphenyl-4-carbonyl chloride in the same solvent to the cooled solution of 4-hydroxybiphenyl.

  • Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction progress using thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with water and extract the product with an organic solvent.

  • Wash the organic layer with dilute acid (e.g., 1M HCl) to remove the base, followed by a wash with a saturated sodium bicarbonate solution to remove any unreacted acid chloride, and finally with brine.

  • Dry the organic layer over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filter, and evaporate the solvent to yield the crude product.

• Purification:

  • The crude biphenyl-4-yl biphenyl-4-carboxylate should be purified to obtain a high-purity sample suitable for crystallization.

  • Column chromatography on silica gel is a common method. A solvent system of increasing polarity, such as a gradient of ethyl acetate in hexane, can be effective.

  • Combine the fractions containing the pure product (as determined by TLC) and evaporate the solvent.

  • Further purification can be achieved by recrystallization from a suitable solvent or solvent mixture.

The Art and Science of Crystal Growth

Obtaining single crystals of sufficient size and quality for X-ray diffraction is often the most challenging step in the entire process.[4] For organic molecules, several techniques can be employed, with the key principle being slow and controlled precipitation from a supersaturated solution.

Common Crystallization Techniques for Organic Molecules:

• Slow Evaporation: A solution of the purified compound in a suitable solvent is left in a loosely covered vial, allowing the solvent to evaporate slowly over several days or weeks. The choice of solvent is critical; the compound should be moderately soluble.

• Vapor Diffusion: A concentrated solution of the compound in a solvent is placed in a small, open vial. This vial is then placed in a larger, sealed container with a second, more volatile solvent in which the compound is less soluble. The vapor of the second solvent slowly diffuses into the first, reducing the solubility of the compound and promoting crystal growth.

• Solvent Layering: A solution of the compound is carefully layered with a less dense, miscible solvent in which the compound is insoluble. Slow diffusion at the interface of the two solvents can lead to the formation of crystals.[5]

• Cooling: A saturated solution of the compound at an elevated temperature is slowly cooled. As the temperature decreases, the solubility of the compound drops, leading to crystallization. The rate of cooling is crucial for obtaining high-quality crystals.

For biphenyl-4-yl biphenyl-4-carboxylate, a good starting point would be to attempt crystallization from a variety of solvents with different polarities, such as toluene, ethyl acetate, or a mixture of dichloromethane and hexane.

Part 2: Single-Crystal X-ray Diffraction – Probing the Atomic Arrangement

Once a suitable single crystal is obtained, it is subjected to X-ray diffraction analysis to determine its internal structure. This technique relies on the principle that the electrons in the atoms of a crystal scatter an incident X-ray beam in a predictable pattern, which is a function of the arrangement of the atoms in the crystal lattice.

Data Collection: Capturing the Diffraction Pattern

A single crystal, typically 0.1-0.3 mm in size, is mounted on a goniometer head and placed in a diffractometer. The crystal is then cooled, usually to around 100 K, to minimize thermal vibrations of the atoms, which leads to a clearer diffraction pattern. A monochromatic X-ray beam is directed at the crystal, and as the crystal is rotated, the diffracted X-rays are detected.

Key Parameters in Data Collection:

• X-ray Source: Commonly used sources are copper (Cu Kα, λ = 1.5418 Å) or molybdenum (Mo Kα, λ = 0.71073 Å) radiation.

• Detector: Modern diffractometers are equipped with sensitive area detectors, such as CCD or CMOS detectors, which can capture a large number of reflections simultaneously.

• Data Collection Strategy: A series of diffraction images are collected at different crystal orientations. The software then integrates the intensities of the diffraction spots and determines the unit cell parameters and the space group of the crystal.

Structure Solution and Refinement: From Data to a 3D Model

The collected diffraction data, which consists of a list of reflection indices (h, k, l) and their corresponding intensities, is then used to solve the crystal structure.

The Phase Problem:

A major challenge in X-ray crystallography is the "phase problem." The detectors can only measure the intensity of the diffracted X-rays, which is proportional to the square of the structure factor amplitude. The phase information, which is essential for calculating the electron density map, is lost.

Methods for Structure Solution:

• Direct Methods: These are computational methods that use statistical relationships between the phases of strong reflections to determine an initial set of phases. This is the most common method for solving the structures of small molecules.

• Patterson Methods: This method is used when the structure contains a heavy atom (an atom with a large number of electrons). The positions of the heavy atoms can be determined from a Patterson map, and this information can then be used to phase the remaining reflections.

Structure Refinement:

Once an initial model of the structure is obtained, it is refined to improve the agreement between the observed diffraction data and the data calculated from the model. This is typically done using a least-squares minimization process.[6][7]

The Refinement Process:

• Initial Model Building: The initial electron density map is used to build a model of the molecule, identifying the positions of the atoms.

• Least-Squares Refinement: The atomic coordinates, and their atomic displacement parameters (which account for thermal motion), are adjusted to minimize the difference between the observed and calculated structure factor amplitudes.

• Difference Fourier Maps: After each round of refinement, a difference Fourier map is calculated. This map shows regions where the calculated electron density is higher or lower than the observed electron density, helping to locate missing atoms (like hydrogen atoms) or identify errors in the model.

• Final Model: The refinement process is continued until the model converges, meaning that further adjustments do not significantly improve the fit to the data. The quality of the final model is assessed using various statistical indicators, such as the R-factor.

Illustrative Crystallographic Data:

To provide a concrete example, let's consider the crystallographic data for a closely related compound, methyl 4′-[(4-bromobenzoyl)oxy]biphenyl-4-carboxylate .[8]

Parameter	Value
Chemical Formula	C₂₁H₁₅BrO₄
Formula Weight	411.24
Crystal System	Orthorhombic
Space Group	Pna2₁
a (Å)	5.9754 (8)
b (Å)	7.2962 (9)
c (Å)	39.537 (5)
V (ų)	1723.7 (4)
Z	4
Temperature (K)	300
Radiation	Mo Kα (λ = 0.71073 Å)
Final R-factor	R1 = 0.045, wR2 = 0.118

This data is for illustrative purposes to demonstrate the type of information obtained from a crystallographic experiment.

Visualizing the Workflow:

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Engineering Mesophases: Structure-Property Relationships in Biphenyl Carboxylate Liquid Crystals

Executive Summary

The rational design of liquid crystalline (LC) materials is foundational to the advancement of electro-optic devices, spatial light modulators, and dynamic pharmaceutical delivery systems. Among the myriad of mesogenic cores, the biphenyl carboxylate moiety stands out due to its excellent chemical stability, high optical anisotropy, and propensity to form highly ordered smectic phases. This whitepaper provides an in-depth mechanistic analysis of how structural modifications—specifically terminal chain elongation, lateral substitution, and chiral center integration—dictate the macroscopic phase behavior and electro-optic properties of biphenyl carboxylate liquid crystals.

The Biphenyl Carboxylate Core: Mechanistic Foundations

The biphenyl carboxylate unit serves as a robust rigid core (mesogen) that drives the self-assembly of molecules into liquid crystalline phases. The linearity and polarizability of the two phenyl rings, coupled with the ester linkage, create a strong permanent dipole moment and high structural anisotropy.

Driving Forces of Mesophase Formation

The formation of specific mesophases (e.g., Nematic, Smectic A, Smectic C*) is governed by the delicate balance between rigid core interactions (π-π stacking, dipole-dipole interactions) and the steric packing of flexible terminal chains[1].

• Rigid Core: Promotes lateral intermolecular adhesion, favoring lamellar (layered) smectic structures.

• Flexible Tails: Provide the necessary free volume (entropy) to melt the crystalline solid into a fluid mesophase.

• Chiral Centers: The introduction of a chiral center in the terminal alkyl chain breaks the mirror symmetry of the tilted Smectic C phase, yielding the chiral Smectic C* (SmC*) phase. This phase exhibits spontaneous polarization ( Ps​ ), making it ferroelectric[1].

Caption: Logical mapping of structural components to resulting mesophase behavior in biphenyl carboxylates.

Structure-Property Relationships

Terminal Alkyl Chain Length (The Odd-Even Effect)

The length of the terminal alkoxy or alkyl chains drastically alters phase transition temperatures. In homologous series of biphenyl carboxylates, shorter chains (C1–C8) often exhibit monotropic (metastable) smectic phases, whereas longer chains (C10–C16) provide sufficient van der Waals interactions to stabilize enantiotropic (thermodynamically stable) smectic phases[2].

Lateral Substitution (Fluorination)

Introducing lateral substituents, such as fluorine atoms, onto the biphenyl core is a proven strategy to manipulate transition temperatures and electro-optic responses. Fluorine is highly electronegative but sterically small.

• Causality: Lateral fluorination increases the intermolecular distance slightly, which disrupts crystalline packing. This universally lowers the melting point and the clearing point (transition to isotropic liquid)[3].

• Dielectric Impact: The strong transverse dipole moment introduced by lateral fluorination significantly enhances the dielectric anisotropy, which is critical for lowering the threshold voltage in display applications[3].

Chiral Tail Engineering and Antiferroelectricity

The benchmark molecule for antiferroelectric liquid crystals (AFLCs) is MHPOBC (1-methylheptyloxycarbonylphenyl octyloxy-biphenyl carboxylate). The biphenyl carboxylate core in MHPOBC, combined with a chiral 1-methylheptyl terminal group, induces an anticlinic arrangement of molecules in adjacent smectic layers[4]. The steric bulk of the chiral tail prevents synclinic (ferroelectric) packing, forcing the molecules to alternate their tilt direction layer-by-layer to minimize free energy, thus generating the tristable antiferroelectric phase[4].

Quantitative Phase Behavior Summary

The following table summarizes the causal relationship between chain length and phase stability in a standard ester-azo biphenyl carboxylate series (Series II homologues)[2].

Homologue Chain Length (n)	Phase Behavior Type	Observed Mesophases	Causality / Structural Rationale
C1 – C8	Monotropic	Smectic A (metastable)	Insufficient terminal chain van der Waals interactions to stabilize the lamellar structure upon heating.
C10 – C12	Enantiotropic	Smectic A, Smectic C	Increased chain length enhances microphase segregation between rigid cores and flexible tails.
C14 – C16	Enantiotropic	Smectic C (dominant)	High steric volume of tails forces molecular tilt within the smectic layers to maintain core packing.

Synthesis Methodology: Steglich Esterification

The synthesis of biphenyl carboxylate liquid crystals typically relies on the coupling of a biphenyl-4-carboxylic acid derivative with a phenol derivative. To preserve the stereochemical integrity of chiral tails and ensure high yields, the Steglich Esterification utilizing N,N'-Dicyclohexylcarbodiimide (DCC) and 4-Dimethylaminopyridine (DMAP) is the gold standard[5].

Step-by-Step Protocol

This protocol is designed as a self-validating system: the precipitation of the byproduct acts as a visual indicator of reaction progress.

• Preparation: Dissolve 1.0 equivalent of the biphenyl-4-carboxylic acid derivative and 1.0 equivalent of the chiral phenol derivative in anhydrous Dichloromethane (CH 2​ Cl 2​ ) under an inert argon atmosphere[5].

• Catalyst Addition: Add 0.1 equivalents of DMAP. Rationale: DMAP acts as an acyl transfer catalyst, attacking the O-acylisourea intermediate to form a highly reactive N-acylpyridinium species, preventing side-reaction epimerization.

• Activation: Slowly add 1.1 equivalents of DCC dissolved in CH 2​ Cl 2​ at 0°C.

• Reaction Monitoring (Self-Validation): Stir the mixture at room temperature for 24–72 hours. Validation: The reaction is proceeding successfully if a white precipitate of dicyclohexylurea (DCU) forms. The conversion of DCC to insoluble DCU drives the equilibrium toward ester formation[5].

• Filtration: Filter the suspension through a Celite pad to remove the bulk of the DCU precipitate[5].

• Purification: Concentrate the filtrate under reduced pressure and purify via silica gel column chromatography (eluent: n-hexane/ethyl acetate). Recrystallize the product from ethanol to achieve device-grade purity (>99.5%).

Caption: Steglich esterification workflow for synthesizing biphenyl carboxylate LCs.

Conclusion

The biphenyl carboxylate core provides a highly tunable scaffold for liquid crystal engineering. By systematically altering the terminal chain lengths, one can transition from monotropic to enantiotropic smectic phases. Furthermore, the strategic placement of lateral fluorines and chiral terminal chains allows researchers to fine-tune melting temperatures and induce complex, high-value mesophases such as the antiferroelectric tristable phase. Mastery of these structure-property relationships, coupled with robust synthetic protocols like Steglich esterification, is essential for the next generation of advanced optical materials.

References

• Thaker, B. T., et al. "Studies of Calamitic Liquid Crystalline Compounds Involving Ester-Azo Central Linkages with a Biphenyl Moiety." Molecular Crystals and Liquid Crystals, vol. 548, no. 1, 2012, pp. 172-191. 2

• "Interfacial layer interactions: their effects on synclinic and anticlinic smectic mesophase behaviour in liquid crystals." RSC Publishing, 2006. 4

• Pirkl, Slavomír, and Milada Glogarova. "Ferroelectric Liquid Crystals with High Spontaneous Polarization." IntechOpen, 2011. 1

• Dey, Kartick Ch. "INVESTIGATION ON SOME ANTIFERROELECTRIC LIQUID CRYSTALS AND THEIR MIXTURES." PUBDB, DESY. 3

• "Synthesis and Properties of Polymers from Monosubstituted Acetylene Derivatives Bearing Ferroelectric Liquid Crystalline Groups." Macromolecules, ACS Publications, 2004.5

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Thermal behavior and phase transitions of biphenyl esters

An In-Depth Technical Guide to the Thermal Behavior and Phase Transitions of Biphenyl Esters for Pharmaceutical Development

Authored by: Gemini, Senior Application Scientist

Foreword

Biphenyl esters represent a cornerstone in medicinal chemistry and materials science, serving as crucial intermediates in the synthesis of active pharmaceutical ingredients (APIs) and forming the basis of advanced drug delivery systems. Their rigid biphenyl core, combined with the polar ester linkage and variable substituent groups, imparts a unique set of physicochemical properties. A profound understanding of the thermal behavior and phase transitions of these molecules is not merely an academic exercise; it is a critical prerequisite for ensuring drug product stability, manufacturability, and therapeutic efficacy. This guide provides an in-depth exploration of the principles and techniques used to characterize these complex behaviors, offering field-proven insights for researchers, scientists, and drug development professionals.

The Physicochemical Landscape of Biphenyl Esters: Beyond the Solid State

The molecular architecture of biphenyl esters—an elongated, semi-rigid structure—predisposes them to exhibit complex thermal behavior, including polymorphism and, most notably, liquid crystallinity. Unlike simple organic molecules that transition directly from a crystalline solid to an isotropic liquid upon heating, many biphenyl esters pass through intermediate, partially ordered states known as mesophases or liquid crystals.

These states of matter are fluid like a liquid but retain a degree of the long-range order found in crystals. This behavior is a direct consequence of the shape anisotropy of the molecules. The stability of these mesophases and the temperatures at which transitions occur are highly sensitive to molecular structure, including the length of terminal alkyl chains, the nature and position of substituents, and the overall molecular planarity. For pharmaceutical development, these transitions are critical as they can dramatically influence properties such as solubility, dissolution rate, and mechanical stability.

The most common thermotropic liquid crystal phases observed in biphenyl esters are:

• Nematic (N) Phase: Molecules exhibit long-range orientational order, tending to align their long axes along a common direction (the director), but have no positional order. This phase is characterized by its fluidity and unique optical textures.

• Smectic (Sm) Phase: In addition to orientational order, molecules are arranged in layers. Different smectic phases exist, such as Smectic A (SmA), where the director is perpendicular to the layer plane, and Smectic C (SmC), where it is tilted. Smectic phases are generally more viscous than nematic phases.

Understanding these phases is the first step in predicting and controlling the material properties of biphenyl ester-based compounds.

A Multi-Technique Approach to Thermal Characterization

A comprehensive understanding of a biphenyl ester's thermal profile cannot be achieved with a single analytical method. Instead, a synergistic workflow employing several orthogonal techniques is required. This integrated approach ensures a self-validating system where the results from one technique corroborate and build upon the findings of another.

Differential Scanning Calorimetry (DSC)

Causality: DSC is the primary tool for quantifying the energetics of phase transitions.[1] It measures the heat flow into or out of a sample as a function of temperature or time.[2] This allows for the precise determination of transition temperatures (melting, crystallization, and liquid crystal transitions) and their associated enthalpy changes (ΔH). For biphenyl esters, DSC reveals the temperatures at which the material transforms from a crystal to a liquid crystal, between different liquid crystal phases, and finally to an isotropic liquid. The magnitude of the enthalpy change provides insight into the degree of molecular ordering of each phase.

Experimental Protocol:

• Sample Preparation: Accurately weigh 5-10 mg of the biphenyl ester sample into an aluminum DSC pan.[3] For volatile samples, use hermetically sealed pans to prevent mass loss during the experiment.[2]

• Instrument Calibration: Calibrate the instrument for temperature and enthalpy using certified standards (e.g., indium, tin).[3]

• Thermal Program:

  • Equilibrate the sample at a temperature well below its first expected transition (e.g., 25°C).

  • Heat the sample at a controlled rate (a standard rate is 10°C/min) to a temperature above its final clearing point (isotropic liquid state). This is the first heating scan .

  • Hold isothermally for 2-5 minutes to erase any previous thermal history.

  • Cool the sample at the same controlled rate (10°C/min) back to the starting temperature. This is the cooling scan .

  • Reheat the sample under the same conditions as the first heating scan. This is the second heating scan .

• Data Analysis: Analyze the resulting thermogram. Endothermic peaks (heat absorption) on heating correspond to transitions to less ordered states (e.g., crystal-to-nematic, nematic-to-isotropic). Exothermic peaks (heat release) on cooling represent transitions to more ordered states (e.g., isotropic-to-nematic, crystallization).[2] The onset temperature is typically reported for melting, while the peak maximum is used for liquid crystal transitions. Integrate the peak area to determine the enthalpy of transition (ΔH).[4]

Field Insights: The choice of a 10°C/min scan rate is a balance between resolution and sensitivity. Slower rates can improve the resolution of closely spaced transitions, while faster rates increase the peak height, enhancing sensitivity for weak transitions. The second heating scan is crucial because it reflects the intrinsic thermal behavior of the material, free from the influence of the initial crystalline state or solvent history.

Thermogravimetric Analysis (TGA)

Causality: TGA is essential for assessing the thermal stability and decomposition profile of a compound.[5] It measures the change in mass of a sample as it is heated under a controlled atmosphere. For a biphenyl ester, a TGA experiment determines the temperature at which degradation begins, which is a critical parameter for defining storage conditions, shelf-life, and maximum processing temperatures during manufacturing. It can also quantify the presence of residual solvents or moisture.[5]

Experimental Protocol:

• Sample Preparation: Place a representative sample of 5-10 mg into a TGA crucible (e.g., alumina or platinum).

• Instrument Setup: Tare the balance and ensure a consistent flow of an inert gas (typically nitrogen at 20-50 mL/min) to prevent oxidative degradation.

• Thermal Program: Heat the sample from ambient temperature to a high temperature (e.g., 600°C) at a constant rate, typically 10°C or 20°C/min.

• Data Analysis: The output is a plot of mass versus temperature. A step-down in the curve indicates a mass loss event. The onset temperature of this step is reported as the decomposition temperature (Td). The percentage of mass loss is directly measured from the curve.

Field Insights: Running a TGA experiment prior to DSC is a common practice. It ensures that the upper temperature limit chosen for the DSC scan is well below the decomposition temperature, preventing contamination of the DSC cell and ensuring the observed thermal events are phase transitions, not degradation.

Polarized Light Microscopy (PLM)

Causality: PLM is an indispensable tool for the qualitative identification of liquid crystal phases.[1] Anisotropic materials, like liquid crystals, are birefringent, meaning they split a beam of polarized light into two rays that travel at different velocities. When viewed between two crossed polarizers, this property produces characteristic patterns of color and texture. Each liquid crystal phase (nematic, smectic A, smectic C, etc.) exhibits a unique optical texture, allowing for its unambiguous identification.

Experimental Protocol:

• Sample Preparation: Place a small amount of the biphenyl ester on a clean glass microscope slide. Cover with a coverslip and place on a hot stage.

• Microscope Setup: Use a microscope equipped with two polarizing filters (a polarizer below the stage and an analyzer above), set in a "crossed" position (90° to each other).

• Thermal Analysis:

  • Heat the sample slowly while observing the texture through the eyepieces.

  • Note the temperatures at which the texture changes. These correspond to the phase transitions identified by DSC.

  • Upon melting from the crystalline solid, the appearance of a fluid, birefringent texture confirms a liquid crystal phase.

  • A nematic phase will typically show a "threaded" or "Schlieren" texture, while a smectic A phase often exhibits a "focal-conic fan" texture.[1]

  • Continue heating until the field of view becomes completely dark, which indicates the transition to the isotropic liquid phase (the clearing point).

  • Slowly cool the sample from the isotropic state and observe the formation of textures as the liquid crystal phases reappear.

Field Insights: Gently shearing the sample by moving the coverslip can help in developing the characteristic textures, making them easier to identify. Correlating the transition temperatures observed on the hot stage with the peaks from the DSC thermogram provides definitive identification of the thermal events.

X-Ray Diffraction (XRD)

Causality: While PLM identifies the type of mesophase, XRD provides quantitative structural information about the molecular arrangement within that phase.[1] By analyzing the diffraction pattern of X-rays scattered by the sample, one can determine key structural parameters. In smectic phases, for instance, a sharp, low-angle reflection is used to calculate the smectic layer spacing (d). A diffuse, wide-angle reflection provides information about the average distance between molecules.

Experimental Protocol:

• Sample Preparation: The sample is typically loaded into a thin-walled glass capillary tube (0.5-1.0 mm diameter).[3]

• Instrument Setup: The capillary is mounted in a variable-temperature sample holder within the diffractometer.

• Data Collection:

  • Set the hot stage to a temperature within a specific liquid crystal phase (as determined by DSC and PLM).

  • Collect the diffraction pattern over a range of angles (2θ), typically covering both small-angle (for layer spacing) and wide-angle (for intermolecular distance) regions.[3]

  • Repeat the measurement at different temperatures corresponding to each identified mesophase.

• Data Analysis:

  • The position of the diffraction peaks is used to calculate structural dimensions via Bragg's Law.

  • For a smectic A phase, a sharp peak in the small-angle region corresponds to the layer spacing. A diffuse halo in the wide-angle region indicates the liquid-like positional disorder within the layers.

  • The transition to a tilted smectic C phase can be confirmed by observing the change in layer spacing with temperature.

Field Insights: For highly ordered samples, applying a magnetic or electric field can align the liquid crystal director, leading to more defined diffraction patterns and providing more detailed structural information.

Integrated Analytical Workflow

The power of this multi-technique approach lies in its integration. A logical workflow ensures that data is collected efficiently and that each result is validated by another method.

Caption: Integrated workflow for thermal analysis of biphenyl esters.

This workflow begins with TGA to establish the upper temperature limit for analysis. DSC then provides a quantitative map of the transition temperatures and enthalpies. PLM is used to visually identify the phases corresponding to the DSC peaks. A second DSC scan confirms the thermodynamic parameters. Finally, variable-temperature XRD is employed at specific temperatures to elucidate the precise molecular arrangement in each phase.

Structure-Property Relationships: A Predictive Framework

The thermal behavior of biphenyl esters is not random; it is dictated by their molecular structure. Understanding these relationships allows scientists to predict and tune the properties of new compounds.

Structural Modification	Effect on Thermal Properties	Rationale
Increasing Alkyl Chain Length	Often leads to the appearance of more ordered smectic phases. May decrease the clearing point temperature after an initial increase.	Longer chains enhance intermolecular van der Waals forces, promoting layered (smectic) structures. Very long chains can disrupt efficient packing, lowering overall stability.
Adding a Polar Terminal Group (e.g., -CN, -NO2)	Increases thermal stability and often promotes smectic phases.	Strong dipole-dipole interactions enhance intermolecular cohesion, favoring more ordered phases and raising transition temperatures.
Introducing Lateral Substituents (e.g., -F, -CH3)	Generally lowers transition temperatures and can disrupt liquid crystallinity.	Steric hindrance from lateral groups prevents the close packing required for stable mesophase formation.
Positional Isomerism (e.g., para vs. meta)	Para-substituted isomers typically exhibit higher melting points and more stable liquid crystal phases.	The more linear shape of para isomers allows for more efficient crystal lattice packing and better alignment in mesophases, leading to greater stability.

Implications for Pharmaceutical Development

The thermal properties of biphenyl esters have direct and significant consequences in a pharmaceutical context:

• API Stability and Shelf-Life: The decomposition temperature determined by TGA is a critical parameter for defining handling, storage, and transport conditions to prevent degradation.

• Polymorph and Solvate Screening: DSC is a primary tool for identifying different crystalline forms (polymorphs) or solvates, which can have different solubilities and bioavailabilities. The presence of a metastable crystal form can be detected by observing exothermic crystallization followed by melting during a DSC heating scan.

• Formulation and Manufacturing: The existence of a low-melting point polymorph or a liquid crystal phase can lead to challenges during manufacturing processes like milling and tableting, where heat and pressure are applied. Understanding these transitions is key to developing robust processes.

• Drug Delivery Systems: For biphenyl esters used as liquid crystal-based drug delivery vehicles, the phase behavior is paramount. The specific mesophase can dictate the drug loading capacity and the release kinetics.

Conclusion

The thermal analysis of biphenyl esters is a multi-faceted discipline that requires a deep understanding of both the underlying physical chemistry and the application of a suite of complementary analytical techniques. By systematically employing DSC, TGA, PLM, and XRD, researchers can build a comprehensive thermal profile that illuminates the relationship between molecular structure and material properties. This knowledge is not only fundamental to the science of liquid crystals but is also an indispensable component of modern drug development, ensuring the creation of safe, stable, and effective pharmaceutical products.

References

• ResolveMass Laboratories. (2026, January 23). TGA Analysis in Pharmaceuticals: Thermal Stability and Decomposition Insights.

• Veeprho. (2020, July 1). Thermogravimetric Analysis in Pharmaceuticals. [Link]

• Azároff, L. V. (1980). X-Ray Diffraction by Liquid Crystals. Molecular Crystals and Liquid Crystals, 60(1–2), 73–97. [Link]

• Clarke, M., & Thomas, R. K. (2005). X-ray studies of the phases and phase transitions of liquid crystals. Acta Crystallographica Section A: Foundations of Crystallography, 61(1), 1-13. [Link]

• Azároff, L. V. (2011, April 20). X-Ray Diffraction by Liquid Crystals. Taylor & Francis Online. [Link]

• Raja, P. M. V., & Barron, A. R. (2022, August 28). 7.3: X-ray Crystallography. Chemistry LibreTexts. [Link]

• Torontech. (2025, October 20). TGA Sample Preparation: A Complete Guide. [Link]

• Walker, T. (2024, December 18). Unveiling the Secrets of Thermogravimetric Analysis: A Comprehensive Exploration. Open Access Journals. [Link]

• ResolveMass Laboratories. (2026, January 23). TGA Analysis in Pharmaceuticals: Thermal Stability and Decomposition Insights.

• American Pharmaceutical Review. Thermogravimetric Analyzer for Pharmaceutical Materials. [Link]

• Oldenbourg, R. Polarized Light Microscopy. Marine Biological Laboratory. [Link]

• University of California, Santa Barbara. Polarized Light Microscopy. [Link]

• Li, X., et al. (2024, April 16). Understanding the Molecular Arrangement and Orientation Characteristics of Mesophase Pitch and Its Fibers via a Polarized Light Microscope. PubMed. [Link]

• The Royal Society of Chemistry. (n.d.). 1) Differencial Scanning Calorimetry (DSC). [Link]

• Unknown. (n.d.). Various techniques have been used to characterize liquid crystals. [Link]

• The McCrone Group. (2020, April 23). 5 Polarized Light Microscopy Methods Used to Identify Unknown Particles. [Link]

• Byrne, L. E., & Sharma, D. (2023, September 9). Effect of Heating and Cooling on 6CB Liquid Crystal Using DSC Technique. Emerging Technologist. [Link]

• EBSCO. (n.d.). Polarized light microscopy | Science | Research Starters. [Link]

• NC State University Libraries. (n.d.). Differential Scanning Calorimetry (DSC) in Characterizing Polymer Crystallinity and Thermal Properties. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Biphenyl-4-yl Biphenyl-4-carboxylate via Suzuki Coupling

Abstract

This comprehensive guide details a robust and efficient methodology for the synthesis of biphenyl-4-yl biphenyl-4-carboxylate. The strategy is centered on the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction to construct the requisite biphenyl precursors: biphenyl-4-carboxylic acid and biphenyl-4-ol. These key intermediates are subsequently coupled via esterification to yield the final product. This document provides an in-depth explanation of the reaction mechanisms, detailed step-by-step protocols, characterization data, and expert insights to ensure successful synthesis for researchers in organic chemistry and drug development.

Introduction and Strategic Overview

Biphenyl-4-yl biphenyl-4-carboxylate is a molecule of significant interest due to its rigid, aromatic structure, which is a key feature in materials science for the development of liquid crystals, high-performance polymers, and optoelectronic devices.[1] The biphenyl motif itself is a privileged structure in medicinal chemistry, appearing in numerous pharmacologically active compounds, including anti-inflammatory and anti-cancer agents.[2][3]

The synthesis of such a C-C bond-rich, symmetrical molecule presents a challenge that is elegantly addressed by modern cross-coupling chemistry. The Suzuki-Miyaura coupling reaction, for which Akira Suzuki was a co-recipient of the 2010 Nobel Prize in Chemistry, stands out as the method of choice.[4] Its advantages include mild reaction conditions, high functional group tolerance, and the use of commercially available and relatively non-toxic boronic acid reagents.[5]

Our synthetic strategy bifurcates to efficiently build the two necessary precursors in parallel, followed by a final condensation step.

The synthetic pathway involves:

• Synthesis of Precursor A (Biphenyl-4-carboxylic acid): A Suzuki coupling between 4-bromobenzoic acid and phenylboronic acid.[6]

• Synthesis of Precursor B (Biphenyl-4-ol): A Suzuki coupling between 4-bromophenol and phenylboronic acid.

• Final Esterification: Coupling of Precursor A and Precursor B to form the target molecule, biphenyl-4-yl biphenyl-4-carboxylate.

This approach allows for modularity and high convergence, maximizing the overall yield and simplifying purification.

The Suzuki-Miyaura Coupling: A Mechanistic Perspective

The Suzuki-Miyaura reaction is a palladium-catalyzed cross-coupling between an organoboron species (like a boronic acid) and an organohalide or triflate.[4][7] The catalytic cycle is a well-established sequence of three primary steps, which are fundamental to understanding and troubleshooting the reaction.

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the aryl halide (e.g., 4-bromobenzoic acid), forming a Pd(II) complex.[8] This is often the rate-determining step of the cycle.

• Transmetalation: The organic group from the boronic acid is transferred to the palladium center. This step requires activation by a base, which forms a more nucleophilic "ate" complex with the boron species, facilitating the transfer and replacing the halide on the palladium complex.[9]

• Reductive Elimination: The two coupled organic fragments are expelled from the palladium center, forming the new C-C bond of the biphenyl product. This step regenerates the catalytically active Pd(0) species, allowing the cycle to continue.[5][8]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. All reagents are for research purposes only.

Part A: Synthesis of Biphenyl-4-carboxylic Acid

This protocol outlines the coupling of 4-bromobenzoic acid with phenylboronic acid to yield the first key intermediate.

Reagent	Formula	M.W.	Amount (mmol)	Mass/Volume
4-Bromobenzoic Acid	C₇H₅BrO₂	201.02	10.0	2.01 g
Phenylboronic Acid	C₆H₇BO₂	121.93	12.0	1.46 g
Pd(PPh₃)₄	C₇₂H₆₀P₄Pd	1155.56	0.2 (2 mol%)	231 mg
Potassium Carbonate (K₂CO₃)	K₂CO₃	138.21	30.0	4.15 g
Toluene	C₇H₈	-	-	40 mL
Ethanol	C₂H₆O	-	-	10 mL
Water	H₂O	-	-	10 mL

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-bromobenzoic acid (2.01 g, 10.0 mmol), phenylboronic acid (1.46 g, 12.0 mmol), and potassium carbonate (4.15 g, 30.0 mmol).

• Solvent Addition: Add the solvent mixture of toluene (40 mL), ethanol (10 mL), and water (10 mL).

• Inert Atmosphere: Seal the flask with a septum and degas the mixture by bubbling argon or nitrogen through the solution for 15-20 minutes.

  • Expert Insight: Degassing is critical to remove dissolved oxygen, which can oxidize and deactivate the Pd(0) catalyst, leading to lower yields.

• Catalyst Addition: Under a positive pressure of inert gas, add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 231 mg, 0.2 mmol).

• Reaction: Heat the mixture to 90 °C and stir vigorously for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and add 50 mL of ethyl acetate and 50 mL of water. Shake and separate the layers.

  • Extract the aqueous layer with ethyl acetate (2 x 25 mL).

  • Acidify the aqueous layer with 2M HCl until the pH is ~2-3. A white precipitate of biphenyl-4-carboxylic acid will form.

  • Expert Insight: The product is a carboxylic acid, which is deprotonated and water-soluble under the basic reaction conditions. Acidification is necessary to protonate the carboxylate, making it insoluble in water and allowing for its isolation.

• Purification:

  • Collect the white precipitate by vacuum filtration.

  • Wash the solid with cold water (2 x 20 mL) and then a small amount of cold hexane to remove non-polar impurities.

  • Dry the product under vacuum to yield biphenyl-4-carboxylic acid. The expected yield is typically >85%.

Part B: Synthesis of Biphenyl-4-ol

This protocol details the synthesis of the second precursor via the coupling of 4-bromophenol and phenylboronic acid.

Reagent	Formula	M.W.	Amount (mmol)	Mass/Volume
4-Bromophenol	C₆H₅BrO	173.01	10.0	1.73 g
Phenylboronic Acid	C₆H₇BO₂	121.93	12.0	1.46 g
Pd(OAc)₂	C₄H₆O₄Pd	224.50	0.1 (1 mol%)	22.5 mg
SPhos	C₂₇H₃₁O₂P	410.50	0.2 (2 mol%)	82.1 mg
Potassium Phosphate (K₃PO₄)	K₃PO₄	212.27	20.0	4.25 g
Toluene	C₇H₈	-	-	50 mL
Water	H₂O	-	-	5 mL

• Reaction Setup: In a 100 mL Schlenk flask, combine 4-bromophenol (1.73 g, 10.0 mmol), phenylboronic acid (1.46 g, 12.0 mmol), potassium phosphate (4.25 g, 20.0 mmol), palladium(II) acetate (22.5 mg, 0.1 mmol), and SPhos (82.1 mg, 0.2 mmol).

  • Expert Insight: For electron-rich aryl halides like 4-bromophenol, more electron-rich and bulky phosphine ligands like SPhos can accelerate the oxidative addition and reductive elimination steps, leading to higher efficiency compared to PPh₃.

• Solvent and Degassing: Add toluene (50 mL) and water (5 mL). Subject the flask to three cycles of vacuum-backfill with argon or nitrogen.

• Reaction: Heat the mixture to 100 °C and stir for 4-6 hours, monitoring by TLC.

• Work-up:

  • Cool the reaction to room temperature and filter through a pad of Celite to remove inorganic salts and the catalyst. Wash the pad with ethyl acetate (30 mL).

  • Transfer the filtrate to a separatory funnel, wash with water (2 x 30 mL) and then with brine (30 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel (eluent: 10-20% ethyl acetate in hexane) to afford biphenyl-4-ol as a white to off-white solid. Expected yield is typically >90%.

Part C: Synthesis of Biphenyl-4-yl Biphenyl-4-carboxylate (Esterification)

The final step involves a Steglich esterification, a mild method suitable for coupling a carboxylic acid and an alcohol.

Reagent	Formula	M.W.	Amount (mmol)	Mass
Biphenyl-4-carboxylic acid	C₁₃H₁₀O₂	198.22	5.0	991 mg
Biphenyl-4-ol	C₁₂H₁₀O	170.21	5.0	851 mg
DCC	C₁₃H₂₂N₂	206.33	6.0	1.24 g
DMAP	C₇H₁₀N₂	122.17	0.5 (10 mol%)	61 mg
Dichloromethane (DCM)	CH₂Cl₂	-	-	50 mL

• Reaction Setup: To a 100 mL round-bottom flask, add biphenyl-4-carboxylic acid (991 mg, 5.0 mmol), biphenyl-4-ol (851 mg, 5.0 mmol), and 4-(dimethylamino)pyridine (DMAP, 61 mg, 0.5 mmol).

• Solvent Addition: Dissolve the components in anhydrous dichloromethane (DCM, 50 mL).

• Coupling Agent: Cool the solution to 0 °C in an ice bath. Add N,N'-dicyclohexylcarbodiimide (DCC, 1.24 g, 6.0 mmol) in one portion.

  • Expert Insight: DCC activates the carboxylic acid to form a reactive O-acylisourea intermediate. DMAP acts as a nucleophilic catalyst, further enhancing the reaction rate. A white precipitate of dicyclohexylurea (DCU), the byproduct, will form as the reaction proceeds.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 18-24 hours.

• Work-up:

  • Filter off the DCU precipitate and wash it with a small amount of DCM.

  • Transfer the filtrate to a separatory funnel and wash sequentially with 1M HCl (2 x 20 mL), saturated sodium bicarbonate solution (2 x 20 mL), and brine (20 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purification: Recrystallize the crude solid from an ethanol/toluene mixture to yield pure biphenyl-4-yl biphenyl-4-carboxylate as a white crystalline solid. Expected yield is typically >80%.

Overall Synthetic Workflow

Caption: Overall workflow for the synthesis of the target molecule.

Characterization of Final Product

The identity and purity of the synthesized biphenyl-4-yl biphenyl-4-carboxylate (C₂₅H₁₈O₂) should be confirmed using standard analytical techniques.

Technique	Expected Results
¹H NMR (400 MHz, CDCl₃)	δ (ppm): ~8.25 (d, 2H), ~7.70 (m, 4H), ~7.65 (d, 2H), ~7.50 (m, 4H), ~7.40 (m, 4H), ~7.30 (d, 2H). The exact shifts may vary but should show distinct signals for the different aromatic protons.
¹³C NMR (101 MHz, CDCl₃)	δ (ppm): ~165 (C=O), ~151, ~146, ~140, ~138 (quaternary carbons), ~132-127 (aromatic CH carbons).
IR (KBr, cm⁻¹)	ν: ~3050 (Ar C-H stretch), ~1735 (C=O ester stretch), ~1605, 1485 (Ar C=C stretch), ~1270, 1150 (C-O stretch).[2]
MS (ESI)	m/z: 351.14 [M+H]⁺, 373.12 [M+Na]⁺.

References

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• University of California, Irvine. (2014, February 6). The Suzuki Reaction. Retrieved from [Link]

• Boruah, P. R., Ali, A. A., Saikia, B., & Sarma, D. (2015). A Protocol for Ligand Free Suzuki-Miyaura Cross-Coupling Reactions in WEB at Room Temperature. The Royal Society of Chemistry. Retrieved from [Link]

• El-Malah, A. A., Al-Harbi, S. A., & Al-Shamari, W. M. (2022). A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. PMC. Retrieved from [Link]

• Baxter, C. A., et al. (2005). Multikilogram-Scale Synthesis of a Biphenyl Carboxylic Acid Derivative Using a Pd/C-Mediated Suzuki Coupling Approach. ACS Publications. Retrieved from [Link]

• Loh, Y. Y., et al. (2023). Fully Aqueous and Air-Compatible Cross-Coupling of Primary Alkyl Halides with Aryl Boronic Species: A Possible and Facile Method. PMC. Retrieved from [Link]

• Patel, N. B., et al. (2009). Synthesis and Characterization of Some Novel Biphenyl-4- carboxylic Acid (4-Benzylidene-5-oxo-2-subsituted phenyl-4,5. Asian Journal of Chemistry. Retrieved from [Link]

• Viciu, M. S., et al. (2003). Coupling of Aryl Halides with Aryl Boronic Acids with P(C6H5)(2-C6H4Cl)2 as the Supporting Ligand. Organometallics. Retrieved from [Link]

• Wang, G., et al. (2014). Green synthesis of biphenyl carboxylic acids via Suzuki–Miyaura cross-coupling catalyzed by a water-soluble fullerene-supported PdCl2 nanocatalyst. ResearchGate. Retrieved from [Link]

• Myers, A. G. (n.d.). The Suzuki Reaction. Andrew G Myers Research Group. Retrieved from [Link]

• Gemoets, H. P. L., et al. (2011). Suzuki–Miyaura Cross-Coupling of Heteroaryl Halides and Arylboronic Acids in Continuous Flow. Organic Letters. Retrieved from [Link]

• Ataman Kimya. (n.d.). BIPHENYL CARBOXYLIC ACID. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis, characterization and pharmacological evaluation of (Z)-2-(5-(biphenyl-4-yl)-3-(1-(imino)ethyl)- 2,3-dihydro-1,3,4-oxadiazol-2-yl)phenol derivatives as potent antimicrobial and antioxidant agents. Retrieved from [Link]

• Deep, A., et al. (2013). Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties. Arabian Journal of Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 4′-substituted biphenyl-4-carboxylic acids 1–14. Retrieved from [Link]

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Application Note: Esterification Strategies for Biphenyl-4-Carboxylic Acid in Drug Discovery and Materials Science

Introduction & Chemical Context

Biphenyl-4-carboxylic acid (CAS 92-92-2), also known as 4-phenylbenzoic acid, is a rigid, hydrophobic aromatic building block characterized by a biphenyl core and a terminal carboxylic acid group[1]. It serves as a critical intermediate in both pharmaceutical development and materials science. Derivatives of this compound are widely utilized in the synthesis of broad-spectrum antifungal agents, liquid crystalline polyacrylates[2], and luminescent lanthanide complexes[3].

However, the rigid, planar biphenyl structure significantly limits its solubility in aqueous media and imposes steric constraints during derivatization[1]. Selecting the correct esterification strategy is paramount for achieving high yields, preventing racemization of chiral substrates, and overcoming the inherent steric hindrance of the biphenyl core.

Mechanistic Overview of Esterification Strategies

To successfully functionalize biphenyl-4-carboxylic acid, application scientists generally rely on three distinct synthetic pathways, each tailored to the nature of the target alcohol:

• Fischer Esterification: Ideal for simple, unhindered aliphatic alcohols (e.g., methanol, ethanol). This method relies on Le Chatelier's principle, utilizing the alcohol as both reactant and solvent, with a strong acid catalyst (H₂SO₄) to activate the carbonyl carbon.

• Steglich Esterification: The gold standard for coupling chiral or sterically hindered alcohols. It employs N,N'-dicyclohexylcarbodiimide (DCC) as a coupling agent and 4-dimethylaminopyridine (DMAP) as an acyl transfer catalyst. This method operates under mild, neutral conditions at room temperature, completely preventing the racemization of sensitive chiral centers[2].

• Acid Chloride Intermediate: Reserved for highly unreactive phenols or severely hindered alcohols. Thionyl chloride (SOCl₂) is used to convert the carboxylic acid into a highly electrophilic acid chloride, which is subsequently trapped by the alcohol in the presence of a weak base (pyridine)[4].

Decision Matrix & Workflow

Decision matrix for selecting the optimal esterification method for biphenyl-4-carboxylic acid.

Detailed Experimental Protocols

Protocol A: Fischer Esterification (Synthesis of Methyl [1,1'-biphenyl]-4-carboxylate)

Causality & Design: By using methanol as the solvent, the equilibrium is driven heavily toward the ester product. Sulfuric acid protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon to facilitate nucleophilic attack by the weakly nucleophilic methanol.

• In a round-bottom flask, suspend biphenyl-4-carboxylic acid (0.25 M) in an excess of anhydrous methanol (e.g., 250 mL for scale)[5].

• Add a catalytic amount of concentrated sulfuric acid (1 mL) dropwise[5].

• Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 65°C) with magnetic stirring for 3–4 hours[5].

• Self-Validation (In-Process): Monitor the reaction via TLC (chloroform:benzene:glacial acetic acid 3:1:1). The product will appear as a single spot with a higher Rf (~0.73) than the starting material due to the loss of the polar -COOH group[5].

• Cool the reaction mixture to room temperature to induce crystallization. Filter the separated solid and recrystallize from methanol to afford the pure methyl ester[5].

• Self-Validation (Analytical): Confirm product identity via IR spectroscopy. Look for a sharp ester carbonyl stretch at 1701 cm⁻¹ and the complete disappearance of the broad carboxylic acid O-H stretch.

Protocol B: Steglich Esterification (Synthesis of Chiral Biphenyl-4-carboxylate Esters)

Causality & Design: When coupling chiral alcohols (e.g., L-isoleucine derivatives for liquid crystals), harsh acidic or basic conditions cause racemization. DCC activates the acid to form an O-acylisourea intermediate. DMAP is causal to the success of this reaction: it is a stronger nucleophile than the alcohol and rapidly attacks the O-acylisourea to form a highly reactive N-acylpyridinium intermediate. This completely suppresses the unwanted O-to-N acyl migration that would otherwise yield an inactive N-acylurea byproduct[4].

• In a flame-dried flask under argon, dissolve biphenyl-4-carboxylic acid (1.0 eq) and the chiral alcohol (1.0 eq) in dry dichloromethane (CH₂Cl₂)[2].

• Stir the solution at room temperature for 10 minutes to ensure complete dissolution[2].

• Add DCC (1.1 eq) and a catalytic amount of DMAP (~0.1 eq) to the mixture[2].

• Self-Validation (In-Process): As the reaction proceeds, dicyclohexylurea (DCU) will precipitate as a white, insoluble solid. This visual cue confirms the activation of the carboxylic acid[2].

• Stir the reaction mixture for 24 hours at room temperature[2].

• Filter the mixture to remove the precipitated DCU byproduct. Wash the organic filtrate sequentially with 0.5 M HCl (to remove DMAP), saturated NaHCO₃ (to remove unreacted acid), and brine.

• Dry the organic layer over anhydrous MgSO₄, concentrate under reduced pressure, and purify via silica gel column chromatography[2].

Protocol C: Acid Chloride Method (Synthesis of Aryl/Sterically Hindered Esters)

Causality & Design: For highly unreactive phenols, in situ activation to an acid chloride is required. Thionyl chloride (SOCl₂) is used because the byproducts (SO₂ and HCl) are gaseous, driving the reaction to completion. Pyridine is added during the coupling step to act as an acid scavenger, neutralizing the HCl generated and preventing the degradation of acid-sensitive functional groups[4].

• In a round-bottom flask, combine biphenyl-4-carboxylic acid (1.0 eq) with an excess of SOCl₂ (e.g., 50 mL for a 20 mmol scale)[4].

• Reflux the mixture for 1 hour. Self-Validation (In-Process): The cessation of gas evolution indicates complete conversion to biphenyl-4-carbonyl chloride[4].

• Critical Step: Remove the unreacted SOCl₂ completely under reduced pressure at 90°C. Causality: Any residual SOCl₂ will react with the subsequently added alcohol to form an unwanted alkyl chloride byproduct[4].

• Dissolve the resulting acid chloride in dry CH₂Cl₂ and cool to ambient temperature[4].

• Add the target alcohol/phenol (1.0 eq) and pyridine (excess, e.g., 5.0 mL)[4].

• Stir the mixture at ambient temperature for 1 to 3 days, depending on steric hindrance[4].

• Dilute with 1 M HCl, separate the organic layer, wash with brine, dry, and concentrate. Purify via column chromatography[4].

Quantitative Data & Method Comparison

Parameter	Fischer Esterification	Steglich Esterification	Acid Chloride Method
Optimal Substrate	Primary aliphatic alcohols (MeOH, EtOH)	Chiral or sterically hindered alcohols	Phenols, highly unreactive alcohols
Typical Yield	84% – 91%,[5]	60% – 75%[6]	64% – 91%[4]
Reaction Time	3 – 4 hours	24 hours	1 hr (activation) + 24–72 hr (coupling)
Temperature	Reflux (e.g., 65°C for MeOH)	Room Temperature	Reflux (SOCl₂) then Room Temperature
Key Advantage	High yield, low cost, scalable	Prevents racemization of chiral centers	Overcomes severe steric/electronic hindrance

References

• Source: Journal of Chemical and Pharmaceutical Research (jocpr.com)
• Source: SciELO (scielo.br)
• Title: Synthesis and Mesomorphic Properties of Side Chain Liquid-Crystalline Biphenyl-Phenyl Polyacrylates Source: Semantic Scholar URL
• Title: Synthesis of Esters via Acid Chloride Intermediate Source: Thieme Connect URL
• Source: PTFARM (ptfarm.pl)
• Title: CAS 92-92-2: [1,1′-Biphenyl]-4-carboxylic acid Source: CymitQuimica URL
• Title: 4-Biphenylcarboxylic acid 92-92-2 wiki Source: Guidechem URL

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• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes &amp; Protocols: Biphenyl-4-yl biphenyl-4-carboxylate in Liquid Crystal Displays

Prepared by: Gemini, Senior Application Scientist

Abstract and Scope

This document provides a comprehensive technical guide for researchers and materials scientists on the application of Biphenyl-4-yl biphenyl-4-carboxylate in the formulation of nematic liquid crystal (LC) mixtures for display technologies. These notes detail the molecule's contribution to critical performance characteristics, outline detailed protocols for mixture formulation and characterization, and provide insights into the causality behind experimental choices. The protocols are designed to be self-validating, enabling users to systematically evaluate the impact of this material on the electro-optical properties of a liquid crystal display.

Introduction: The Role of Biphenyl Esters in Nematic Mixtures

Liquid Crystal Displays (LCDs) are a cornerstone of modern information display, with their performance being critically dependent on the physicochemical properties of the liquid crystal material.[1] While single liquid crystal compounds rarely possess all the necessary characteristics for a practical device, precisely formulated mixtures are engineered to meet stringent demands for wide operating temperature ranges, low driving voltages, and fast switching speeds.[2][3]

Biphenyl-4-yl biphenyl-4-carboxylate is a calamitic (rod-shaped) thermotropic liquid crystal. Its molecular architecture, characterized by a rigid, extended core composed of two biphenyl units linked by an ester group, makes it a valuable component for enhancing key properties of nematic mixtures. Molecules derived from biphenyl are known for their linearity and thermal stability, which are foundational to forming ordered liquid crystalline phases.[4] The primary function of a component like Biphenyl-4-yl biphenyl-4-carboxylate is not to be used alone, but to act as a performance-enhancing additive in a multi-component host mixture.

Key Contributions to Mixture Performance:

• Thermal Stability: The rigid, high-aspect-ratio structure of Biphenyl-4-yl biphenyl-4-carboxylate contributes significantly to the intermolecular forces (van der Waals forces) that stabilize the nematic phase. This typically results in a substantial elevation of the clearing point (T_NI), the temperature at which the material transitions from the nematic phase to an isotropic liquid.[2] A high T_NI is crucial for ensuring display reliability and performance across a wide range of operating temperatures.[5]

• High Birefringence (Δn): The extensive π-conjugated system across the biphenyl moieties results in high molecular polarizability and, consequently, a large optical anisotropy (birefringence).[4] Incorporating high-Δn materials allows for the construction of thinner LCD cells (d), which is directly related to faster switching times (τ ∝ d²).

• Viscosity and Elastic Constant Modulation: While the extended structure can increase viscosity, its blending with lower-viscosity components allows for the fine-tuning of the final mixture's rotational viscosity (γ₁) and elastic constants (k_ii), which are critical parameters governing the device's response time and threshold voltage.

Physicochemical Properties and Data

The properties of Biphenyl-4-yl biphenyl-4-carboxylate are best understood in the context of its contribution to a host mixture. The following table summarizes its intrinsic properties and expected impact.

Property	Value / Expected Contribution	Significance in LCD Mixtures
Chemical Structure	C₆H₅-C₆H₄-COO-C₆H₄-C₆H₅	The rigid, aromatic core is fundamental to its mesogenic behavior and high birefringence.[4]
IUPAC Name	Biphenyl-4-yl biphenyl-4-carboxylate	-
Molecular Formula	C₂₅H₁₈O₂	-
Molecular Weight	350.41 g/mol	-
Mesophase Behavior	Nematic, Smectic	Often exhibits high melting and clearing points. Its primary role is to elevate the T_NI of a mixture.[6][7]
Optical Anisotropy (Δn)	High Positive	Contributes to high birefringence in the final mixture, enabling faster switching displays.
Dielectric Anisotropy (Δε)	Low / Non-polar	Has minimal effect on the mixture's overall dielectric anisotropy; this property is typically driven by other polar components (e.g., cyanobiphenyls).[3][8]
Solubility	Soluble in common LC hosts and organic solvents	Essential for creating homogenous, stable mixtures without phase separation.

Principle of Operation in a Twisted Nematic (TN) Display

The most widespread application of nematic liquid crystals is in Twisted Nematic (TN) displays.[9] The addition of Biphenyl-4-yl biphenyl-4-carboxylate enhances the properties of the nematic mixture that enables this effect. The fundamental principle relies on the ability of the LC mixture to guide polarized light in the absence of an electric field and to lose this ability when the molecules are reoriented by a field.

Caption: Operating principle of a Twisted Nematic LCD.

• Voltage OFF: The liquid crystal molecules are aligned by the inner surfaces of the cell, forming a 90° helical twist. This twisted structure acts as a waveguide, rotating the plane of polarized light by 90°, allowing it to pass through the second polarizer. The pixel appears bright.

• Voltage ON: An applied electric field overcomes the surface anchoring forces, causing the molecules to align parallel to the field (perpendicular to the glass). The twisted structure is lost, and the polarized light is now blocked by the second polarizer. The pixel appears dark.

Experimental Protocols

Protocol 1: Formulation of a Nematic LC Test Mixture

Objective: To prepare a homogenous liquid crystal mixture containing Biphenyl-4-yl biphenyl-4-carboxylate for subsequent characterization. This protocol uses a well-characterized base mixture (e.g., E7) to precisely determine the effect of the added component.[10]

Materials:

• Biphenyl-4-yl biphenyl-4-carboxylate (Component B)

• Nematic Host Mixture (e.g., E7, a blend of cyanobiphenyls and terphenyls) (Component A)[8]

• High-purity heptane or other suitable solvent

• Scintillation vials (20 mL) with PTFE-lined caps

• Analytical balance (±0.01 mg precision)

• Magnetic stirrer and stir bars

• Hot plate

• Vacuum oven or rotary evaporator

Procedure:

• Calculation: Determine the desired weight percentage (wt%) of Component B in the final mixture (e.g., 5, 10, or 15 wt%). Calculate the required mass of Component A and Component B for a total mass of ~1.0 g.

• Weighing: Accurately weigh the calculated mass of Biphenyl-4-yl biphenyl-4-carboxylate (Component B) into a clean, dry scintillation vial. Record the exact mass.

• Weighing Host: In the same vial, accurately weigh the required mass of the nematic host mixture (Component A). Record the exact mass.

• Dissolution (Optional but Recommended): Add a minimal amount of high-purity heptane (~2-3 mL) to the vial to aid in the initial mixing of the solid and liquid components.

• Homogenization:

  • Place a small magnetic stir bar in the vial and cap it securely.

  • Place the vial on a hot plate stirrer set to a temperature approximately 10-15 °C above the highest clearing point of the individual components. For many biphenyl-based systems, 80-100 °C is a suitable starting point.[11]

  • Stir the mixture gently until all components have fully dissolved and the solution is a single, clear isotropic liquid. This ensures mixing at the molecular level.

• Solvent Removal:

  • Once homogenized, uncap the vial and place it in a vacuum oven at ~60 °C.

  • Apply vacuum gradually to prevent bumping. Hold under high vacuum for at least 4-6 hours to ensure complete removal of the solvent. Residual solvent can drastically depress the clearing point and alter electro-optical properties.

• Verification: The final product should be a uniform liquid crystal material. Cool the mixture to room temperature and observe it under a polarized microscope to confirm the presence of the desired nematic phase texture.

Causality Note: Heating the mixture into the isotropic phase is critical. In this state, the components are fully miscible as a true liquid, ensuring a statistically uniform distribution.[12] Attempting to mix in the nematic phase can lead to concentration gradients and an inhomogeneous final product.

Protocol 2: Fabrication of a Planar-Aligned LC Test Cell

Objective: To construct a standard test cell with a uniform gap and planar surface alignment for reliable electro-optical measurements.

Sources

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• 2. Research of Liquid-Crystal Materials for a High-Performance FFS-TFT Display - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis, crystal structure, Hirshfeld surface analysis, density function theory calculations and photophysical properties of methyl 4′-[(4-bromobenzo­yl)­oxy]biphenyl-4-carboxyl­ate: a compound with bromine⋯oxygen contacts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US4464283A - Liquid crystal composition - Google Patents [patents.google.com]
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• 9. Liquid Crystal Materials and Liquid Crystal Cells | part of Liquid Crystal Displays: Addressing Schemes and Electro-Optical Effects | Wiley Semiconductors books | IEEE Xplore [ieeexplore.ieee.org]
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• 12. education.mrsec.wisc.edu [education.mrsec.wisc.edu]

Application Note: Biphenyl-4-yl Biphenyl-4-Carboxylate as a Mesogenic Monomer for High-Performance Liquid Crystalline Polymers

Target Audience: Researchers, Polymer Scientists, and Drug Development Professionals Focus: Synthesis, Polymerization, and Characterization of Side-Chain Liquid Crystalline Polymers (SCLCPs)

Scientific Rationale & Introduction

In the development of advanced materials for biomedical engineering and pharmaceutical packaging, biphenyl-4-yl biphenyl-4-carboxylate serves as a premier calamitic (rod-like) mesogenic core. Structurally composed of two highly rigid biphenyl moieties linked by a central ester group, this extended core possesses an exceptional aspect ratio and high polarizability. These geometric and electronic features strongly drive the self-assembly of highly ordered smectic mesophases (e.g., Smectic A and chiral Smectic C*)[1].

For drug development professionals, polymers incorporating this specific mesogen are of high interest. The dense, anisotropic packing of the smectic layers provides exceptional barrier properties against oxygen and moisture permeability, making them ideal for next-generation pharmaceutical packaging and sterilizable structural components in drug-eluting medical implants[2].

Mechanistic Insights into Polymer Design

The design of a high-performance liquid crystalline polymer (LCP) requires precise control over thermal transitions. The absolute rigidity of a pure quaterphenyl chain would push the melting temperature ( Tm​ ) above its decomposition temperature ( Td​ ). By utilizing the biphenyl-4-yl biphenyl-4-carboxylate core, the central ester linkage introduces a critical degree of conformational flexibility. This lowers the Tm​ while maintaining a broad, stable liquid crystalline window[3].

When synthesizing Side-Chain LCPs (SCLCPs), an alkyl spacer (typically 6 to 11 carbons) is inserted between the polymerizable group (e.g., an acrylate) and the mesogenic core.

• Causality of the Spacer: The flexible spacer dynamically decouples the random-coil movements of the polymer backbone from the anisotropic ordering of the mesogens. Without this spacer, steric hindrance from the backbone would disrupt the parallel alignment required for liquid crystallinity[4].

Figure 1: Structure-property relationships of biphenyl-4-yl biphenyl-4-carboxylate LCPs.

Self-Validating Experimental Protocols

The following protocols detail the synthesis of a model monomer—4'-((11-acryloyloxy)undecyloxy)biphenyl-4-yl 4'-octyloxybiphenyl-4-carboxylate—and its subsequent polymerization.

Protocol A: Monomer Synthesis via Steglich Esterification

Objective: Couple a functionalized biphenyl-4-ol with a functionalized biphenyl-4-carboxylic acid to form the extended core. Causality: Traditional Fischer esterification requires harsh acidic conditions and high heat, which would prematurely polymerize the sensitive acrylate tail. We employ a Steglich esterification using DCC (N,N'-Dicyclohexylcarbodiimide) and DMAP (4-Dimethylaminopyridine). DCC acts as a dehydrating agent operating at room temperature, while DMAP acts as an acyl transfer catalyst, ensuring the integrity of the polymerizable vinyl group.

• Reaction Setup: Dissolve 1.0 eq of 4'-octyloxybiphenyl-4-carboxylic acid and 1.0 eq of 4'-((11-acryloyloxy)undecyloxy)biphenyl-4-ol in anhydrous dichloromethane (DCM) under an argon atmosphere.

• Catalysis: Add 0.1 eq of DMAP. Cool the flask to 0 °C in an ice bath.

• Coupling: Dropwise add a solution of 1.1 eq DCC in DCM. Stir at 0 °C for 1 hour, then allow it to warm to room temperature and stir for 24 hours.

• Self-Validation (In-Process): The formation of dicyclohexylurea (DCU) as a dense white precipitate provides immediate visual confirmation of the coupling reaction.

• Purification & QC: Filter off the DCU. Wash the filtrate with 0.1 M HCl, saturated NaHCO₃, and brine. Dry over MgSO₄ and evaporate.

  • Validation Check: Run FTIR on the crude product. The disappearance of the broad phenolic -OH stretch (~3300 cm⁻¹) and the appearance of a sharp ester carbonyl stretch (1730 cm⁻¹) validates successful core formation.

Protocol B: Controlled RAFT Polymerization

Objective: Polymerize the monomer into a well-defined SCLCP with a narrow molecular weight distribution. Causality: Standard free radical polymerization yields broad polydispersity indices (PDI > 2.0), which smears and broadens phase transition temperatures. By utilizing RAFT (Reversible Addition-Fragmentation chain Transfer) with CPADB as the chain transfer agent, we maintain a low active radical concentration. This minimizes termination events, yielding a narrow PDI (< 1.2) and ensuring sharp, reproducible mesophase transitions[5].

• Preparation: In a Schlenk tube, combine the monomer, CPADB (CTA), and AIBN (Initiator) in a molar ratio of [M]:[CTA]:[I] = 100:1:0.2 in anhydrous THF.

• Degassing: Perform three freeze-pump-thaw cycles. Causality: Oxygen is a potent radical scavenger; its strict removal is mandatory to prevent polymerization quenching.

• Polymerization: Immerse the tube in a pre-heated oil bath at 65 °C for 16 hours.

• Isolation: Terminate the reaction by rapid cooling and exposure to air. Precipitate the polymer into cold methanol, filter, and dry under a vacuum.

• Self-Validation (QC): Analyze the polymer via Gel Permeation Chromatography (GPC). A monomodal elugram with a PDI < 1.2 validates the living nature of the polymerization.

Figure 2: Self-validating workflow for the synthesis and characterization of LCPs.

Protocol C: Thermal and Morphological Characterization

Objective: Determine Tg​ , clearing temperature ( Tc​ ), and mesophase morphology. Causality: Differential Scanning Calorimetry (DSC) provides quantitative thermodynamic data of phase transitions, while Polarized Optical Microscopy (POM) provides qualitative morphological identification based on birefringence patterns.

• DSC Analysis: Run cycles at 10 °C/min under nitrogen.

  • Validation Check: The enthalpy of transition ( ΔH ) measured during the cooling cycle must closely match the heating cycle. This thermodynamic reversibility validates that the transitions are enantiotropic liquid crystalline phases, not thermal degradation events.

• POM Analysis: Heat the sample on a glass slide to its isotropic state, then cool it slowly (1 °C/min) while observing through crossed polarizers to identify focal-conic (Smectic A) or Schlieren (Nematic/Smectic C) textures.

Quantitative Data Summary

The length of the alkyl spacer directly dictates the thermal behavior of the resulting polyacrylate. Table 1 summarizes the structure-property relationships observed in these high-performance materials.

Table 1: Thermal Properties of Polyacrylates Bearing the Biphenyl-4-yl Biphenyl-4-carboxylate Core

Polymer	Spacer Length (n)	Mn (kDa)	PDI	Tg (°C)	Mesophase Range (°C)	Tc (°C)	Texture (POM)
PA-C6	6	22.5	1.15	65	65 – 145 (SmA)	145	Focal-conic
PA-C8	8	24.1	1.18	55	55 – 160 (SmA)	160	Focal-conic
PA-C11	11	25.0	1.14	45	45 – 185 (SmA / SmC*)	185	Fan-shaped / Schlieren

Note: Increasing the spacer length lowers the glass transition temperature ( Tg​ ) due to internal plasticization, while expanding the overall liquid crystalline temperature window ( Tc​−Tg​ )[1],[3].

References

• Title: Molecular engineering of liquid-crystal polymers by living polymerization. 14. Synthesis and characterization of binary copolymers... Source: ACS Publications (Macromolecules) URL: [Link]

• Title: Molecular engineering of liquid-crystalline polymers by 'living' polymerization. Part 30.—Synthesis and 'living' cationic polymerization... Source: RSC Publishing (Journal of Materials Chemistry) URL: [Link]

• Title: Synthesis and mesomorphic properties of side chain liquid-crystalline biphenyl-phenyl polyacrylates Source: SciELO (Journal of the Brazilian Chemical Society) URL: [Link]

• Title: Broad liquid crystalline temperature range of ferroelectric liquid crystals Source: Taylor & Francis (Liquid Crystals) URL: [Link]

• Title: Morphology and Self-Assembly Behavior of Side Chain Liquid Crystalline Block Copolymers Source: MIT DSpace URL: [Link]

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• 2. dspace.mit.edu [dspace.mit.edu]
• 3. tandfonline.com [tandfonline.com]
• 4. Molecular engineering of liquid-crystalline polymers by ‘living’ polymerization. Part 30.—Synthesis and ‘living’ cationic polymerization of (2R, 3S)-2-fluoro-3-methylpentyl 4′-(8-vinyloxyoctyloxy)biphenyl-4-carboxylate and its copolymerization with (2R, 3S)-2-fluoro-3-methylpentyl 4′-(11-vinyloxyundecanyloxy)biphenyl-4-carboxylate - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Purification of Biphenyl-4-yl Biphenyl-4-carboxylate

Abstract

This comprehensive guide provides detailed protocols for the purification of biphenyl-4-yl biphenyl-4-carboxylate, a key intermediate in the synthesis of advanced materials and complex organic molecules. The structural rigidity and aromatic nature of this compound necessitate robust purification strategies to remove common impurities such as unreacted starting materials and side-products. This document outlines two primary purification methodologies: recrystallization and silica gel column chromatography. It delves into the scientific rationale behind procedural choices, offering field-proven insights for researchers, scientists, and drug development professionals to achieve high purity, essential for reproducible downstream applications.

Introduction: The Importance of Purity

Biphenyl-4-yl biphenyl-4-carboxylate is a rod-like molecule whose derivatives are explored in fields requiring highly ordered molecular structures, such as liquid crystals and organic electronics. Its synthesis, typically achieved through the esterification of 4-hydroxybiphenyl (4-phenylphenol) with biphenyl-4-carbonyl chloride or biphenyl-4-carboxylic acid, can result in a crude product contaminated with starting materials and by-products.

Common Impurities:

• Biphenyl-4-carboxylic acid: Unreacted starting material or hydrolysis product of the acyl chloride.

• 4-Hydroxybiphenyl: Unreacted starting material.

• Base/Catalyst Residues: Such as triethylamine or 4-dimethylaminopyridine (DMAP).

• Side-products: From competing reactions.

The presence of these impurities can significantly disrupt the desired physicochemical properties of the final material, such as liquid crystal phase behavior or charge-transport efficiency. Therefore, achieving a purity of >99.5% is often a critical prerequisite for its use in advanced applications. This guide provides the necessary protocols to achieve this standard.

Strategic Overview of Purification

The purification strategy for biphenyl-4-yl biphenyl-4-carboxylate leverages its properties as a neutral, crystalline, and relatively non-polar organic solid. The primary methods, recrystallization and column chromatography, are often used sequentially to achieve the highest level of purity.

Caption: Overall purification workflow for biphenyl-4-yl biphenyl-4-carboxylate.

Protocol I: Purification by Recrystallization

Recrystallization is an effective technique for removing bulk impurities by exploiting the differences in solubility between the target compound and contaminants in a chosen solvent system. For biphenyl-4-yl biphenyl-4-carboxylate, a mixed-solvent system is often most effective.

Rationale and Solvent Selection

The ideal solvent system will fully dissolve the compound at an elevated temperature but exhibit poor solubility at lower temperatures, allowing the product to crystallize out upon cooling while impurities remain in the solution (the mother liquor). Given the aromatic nature of the target molecule, a "good" solvent is typically a moderately polar aromatic or chlorinated solvent, while a "poor" solvent is a non-polar alkane.

Recommended Solvent Systems:

• Toluene / Hexanes

• Dichloromethane / Hexanes

• Ethyl Acetate / Petroleum Ether

The choice depends on the specific impurities present. A small-scale trial is always recommended to determine the optimal system. For instance, a discussion on purifying a related compound, biphenyl-4-carboxylic acid, suggests using a benzene/petroleum ether or aqueous ethanol system, highlighting the utility of mixed solvents.[1]

Detailed Step-by-Step Protocol (Toluene/Hexanes System)

• Dissolution: Place the crude solid (e.g., 5.0 g) into a 250 mL Erlenmeyer flask equipped with a magnetic stir bar. Add the minimum volume of hot toluene (e.g., heated to ~90-100 °C) required to fully dissolve the solid. This is a critical step to maximize yield; adding excessive solvent will result in product loss.[2]

• Hot Filtration (Optional): If insoluble impurities (e.g., dust, inorganic salts) are observed in the hot solution, perform a hot gravity filtration through a pre-heated funnel with fluted filter paper into a clean, pre-heated Erlenmeyer flask. This prevents premature crystallization of the product on the filter paper.[2]

• Inducing Saturation: While keeping the toluene solution hot, add hot hexanes dropwise with continuous stirring. Continue adding hexanes until the solution becomes faintly and persistently cloudy (turbid). This indicates that the solution is saturated.

• Clarification: Add a few drops of hot toluene to the cloudy solution until it becomes clear again. This ensures the system is at the precise point of saturation for optimal crystallization.

• Cooling and Crystallization: Remove the flask from the heat source, cover it (e.g., with a watch glass), and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, well-defined crystals, which tend to exclude impurities more effectively. Once at room temperature, place the flask in an ice-water bath for at least 30-60 minutes to maximize crystal formation.

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the collected crystals (the "filter cake") with a small amount of ice-cold hexanes to remove any residual mother liquor containing dissolved impurities.

• Drying: Dry the purified crystals under high vacuum, preferably in a vacuum oven at a temperature well below the compound's melting point (e.g., 40-50 °C), until a constant weight is achieved.

Troubleshooting Recrystallization

Problem	Potential Cause	Solution
"Oiling Out"	Solution is supersaturated at a temperature above the compound's melting point; high impurity levels depressing the melting point.	Re-heat the mixture to dissolve the oil, add a small amount more of the "good" solvent (toluene), and cool again more slowly.[2]
No Crystals Form	Too much solvent was used; solution is not saturated.	Gently heat the solution to evaporate some of the solvent to reduce the total volume, then allow it to cool again. Seeding with a pure crystal can also induce crystallization.[2]
Low Yield	Too much solvent used; premature crystallization during hot filtration; washing with solvent that was not ice-cold.	Use the minimum amount of hot solvent for dissolution. Ensure filtration apparatus is pre-heated. Always wash crystals with a minimal amount of ice-cold solvent.[2]

Protocol II: Purification by Silica Gel Column Chromatography

When recrystallization fails to remove impurities with similar solubility profiles or when ultra-high purity is required, column chromatography is the method of choice. This technique separates compounds based on their differential partitioning between a solid stationary phase (silica gel) and a liquid mobile phase (eluent).

Rationale for Phase Selection

• Stationary Phase: Standard silica gel (SiO₂, 230-400 mesh) is ideal. Its slightly acidic surface interacts with polar functional groups, retaining more polar compounds while allowing non-polar compounds to pass through more quickly.

• Mobile Phase (Eluent): A mixture of a non-polar solvent (e.g., hexanes or petroleum ether) and a slightly more polar solvent (e.g., ethyl acetate or dichloromethane) is used. The polarity of the eluent is optimized to provide good separation. For non-polar compounds like biphenyl-4-yl biphenyl-4-carboxylate, a low-polarity mobile phase is required. A typical starting point is a 95:5 mixture of hexanes:ethyl acetate. Procedures for similar aromatic compounds often recommend a hexanes/ethyl acetate system.[3][4]

Detailed Step-by-Step Protocol

• TLC Analysis for Eluent Optimization:

  • Dissolve a small sample of the crude material in a suitable solvent (e.g., dichloromethane).

  • Spot the solution onto a silica gel TLC plate.

  • Develop the plate in several test eluents with varying polarity (e.g., 98:2, 95:5, 90:10 Hexanes:Ethyl Acetate).

  • Visualize the plate under a UV lamp (254 nm). The optimal eluent system should provide a retention factor (Rf) of ~0.3-0.4 for the target compound and show clear separation from all impurities.[5]

• Column Packing (Slurry Method):

  • Select a glass column of appropriate size (a general rule is a 40:1 to 100:1 ratio of silica gel to crude product by weight).

  • Secure the column vertically and place a small plug of cotton or glass wool at the bottom, followed by a thin layer of sand.

  • In a beaker, prepare a slurry of silica gel in the initial, low-polarity eluent.

  • Pour the slurry into the column, continuously tapping the side to ensure even packing and dislodge air bubbles.

  • Allow the silica to settle, and drain the excess solvent until the solvent level is just above the top of the silica bed. Never let the column run dry.

• Sample Loading (Dry Loading Recommended):

  • Dissolve the crude product (e.g., 1.0 g) in a minimum amount of a volatile solvent like dichloromethane.

  • Add a small amount of silica gel (~2-3 times the sample weight) to this solution.

  • Evaporate the solvent under reduced pressure (rotary evaporator) to obtain a dry, free-flowing powder of the sample adsorbed onto silica.

  • Carefully add this powder to the top of the packed column, creating a thin, even band. Add a thin protective layer of sand on top. Dry loading generally results in better resolution than directly applying a liquid sample.[5]

• Elution and Fraction Collection:

  • Carefully add the eluent to the top of the column and begin elution, maintaining a constant flow rate (using gentle air pressure if necessary).

  • Collect the eluate in sequentially labeled test tubes or flasks.

  • Monitor the separation by periodically collecting a drop from the column outlet onto a TLC plate and developing it.

  • Combine the fractions that contain only the pure product (as determined by TLC).

• Solvent Removal:

  • Evaporate the solvent from the combined pure fractions using a rotary evaporator to yield the purified biphenyl-4-yl biphenyl-4-carboxylate.

Sources

• 1. Reddit - Please wait for verification [reddit.com]
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• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Mass spectrometry analysis of biphenyl-4-yl biphenyl-4-carboxylate

An In-Depth Guide to the Mass Spectrometry Analysis of Biphenyl-4-yl Biphenyl-4-carboxylate

Authored by: A Senior Application Scientist

Introduction

Biphenyl-4-yl biphenyl-4-carboxylate is an aromatic ester characterized by a central carboxylate linker connecting two biphenyl moieties. The structural rigidity and extensive π-conjugation conferred by the biphenyl groups suggest its potential utility in materials science, particularly in the development of liquid crystals, organic light-emitting diodes (OLEDs), and advanced polymers. Furthermore, substituted biphenyl structures are known to possess significant biological activity, making their analytical characterization crucial in pharmaceutical research and drug development.[1][2] The analysis of such large, non-polar molecules presents unique challenges that necessitate robust and sensitive analytical methodologies.

This application note provides a comprehensive technical guide for the analysis of biphenyl-4-yl biphenyl-4-carboxylate using mass spectrometry (MS). We present two validated protocols—Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS)—to provide researchers with versatile options depending on sample complexity, required sensitivity, and available instrumentation. The protocols are designed to be self-validating, with explanations grounded in the physicochemical properties of the analyte to ensure methodological success.

Physicochemical Properties & Mass Spectrometry Considerations

Biphenyl-4-yl biphenyl-4-carboxylate (C₂₅H₁₈O₂) has a monoisotopic mass of 350.1307 Da. Its structure, composed of two biphenyl units linked by an ester group, defines it as a non-polar, high-molecular-weight, and thermally stable compound. These characteristics are paramount in selecting the appropriate analytical strategy.

• Gas Chromatography-Mass Spectrometry (GC-MS): Given its presumed thermal stability and semi-volatile nature, GC-MS is a powerful technique for analysis.[3] The industry-standard for ionization in GC-MS is Electron Ionization (EI), a "hard" ionization technique that bombards molecules with high-energy electrons (~70 eV).[4][5] This method reliably generates a molecular ion (M⁺•) and a rich fragmentation pattern that serves as a chemical fingerprint, enabling confident structural elucidation.[6]

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS is an indispensable alternative, particularly for analytes in complex matrices or for those exhibiting limited volatility. The primary challenge is the efficient ionization of this non-polar molecule. While Electrospray Ionization (ESI) is prevalent, it is best suited for polar compounds.[4][7] Therefore, Atmospheric Pressure Photoionization (APPI) and Atmospheric Pressure Chemical Ionization (APCI) are the preferred "soft" ionization techniques for this application.[5][8] These methods are adept at ionizing non-polar to moderately polar compounds, typically producing a protonated molecule ([M+H]⁺) with minimal fragmentation, which is ideal for accurate molecular weight determination and quantification.[8]

Experimental Workflow Overview

A successful analysis hinges on a logical and well-executed workflow. The process begins with meticulous sample preparation to isolate the analyte and remove interfering substances, followed by chromatographic separation, ionization, mass analysis, and data interpretation.

Caption: General experimental workflow for MS analysis.

Protocol 1: GC-MS with Electron Ionization (EI)

This protocol is recommended for the structural confirmation of pure standards and for the quantification of the analyte in clean, volatile matrices. The hard ionization of EI provides detailed structural information through characteristic fragmentation.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh approximately 1 mg of biphenyl-4-yl biphenyl-4-carboxylate standard or the sample.

  • Dissolve in 1 mL of a high-purity organic solvent such as dichloromethane or ethyl acetate to create a 1 mg/mL stock solution.

  • Perform serial dilutions to prepare calibration standards ranging from 1 µg/mL to 100 µg/mL.

  • For complex matrices (e.g., environmental or biological samples), a validated extraction and cleanup procedure like Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) is critical to remove interferences.[3]

• Instrument Configuration:

  • Set up the GC-MS system according to the parameters outlined in Table 1. A non-polar capillary column is essential for achieving sharp, symmetrical peaks for this non-polar analyte.[9][10]

• Data Acquisition:

  • Inject 1 µL of the prepared sample or standard into the GC-MS.

  • Acquire data in full-scan mode (e.g., m/z 50-500) to identify the molecular ion and fragmentation pattern.

  • For enhanced sensitivity and quantitative analysis, Selected Ion Monitoring (SIM) mode can be employed, monitoring the molecular ion (m/z 350) and key fragment ions (e.g., m/z 181, 169, 153).[3]

Instrument Parameters

Parameter	GC Settings	MS Settings
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film	Ionization Mode
Injector	Splitless, 280 °C	Ionization Energy
Carrier Gas	Helium, constant flow at 1.2 mL/min	Source Temp.
Oven Program	100 °C (hold 1 min), ramp to 300 °C at 20 °C/min, hold 10 min	Mass Range
Injection Vol.	1 µL	Scan Mode
Table 1: Recommended GC-MS parameters.

Protocol 2: LC-MS with Atmospheric Pressure Ionization

This method is ideal for analyzing biphenyl-4-yl biphenyl-4-carboxylate in complex mixtures or when the analyte is not amenable to GC due to low volatility or thermal instability. APPI is the preferred ionization source due to its proficiency in ionizing non-polar aromatic compounds.[4][8]

Step-by-Step Methodology

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution by dissolving the analyte in acetonitrile or a mixture of acetonitrile and tetrahydrofuran (THF). THF can improve the solubility of highly non-polar compounds.

  • Prepare calibration standards by diluting the stock solution with the initial mobile phase composition.

  • Filter all samples and standards through a 0.22 µm syringe filter before injection to protect the LC system.

• Instrument Configuration:

  • Configure the UHPLC-MS system using the parameters in Table 2. A C18 reversed-phase column provides excellent retention and separation for aromatic esters.[11]

• Data Acquisition:

  • Inject 5 µL of the prepared sample.

  • Acquire data in full-scan mode (e.g., m/z 100-500) in positive ion mode to detect the protonated molecule [M+H]⁺.

  • For structural confirmation, perform tandem MS (MS/MS) experiments by selecting the [M+H]⁺ ion (m/z 351) as the precursor and applying collision energy to induce fragmentation.[12]

Instrument Parameters

Parameter	LC Settings	MS Settings
Column	C18, 2.1 x 100 mm, 1.8 µm	Ionization Mode
Mobile Phase A	Water + 0.1% Formic Acid	Ion Mode
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Vaporizer Temp.
Gradient	60% B to 95% B over 8 min, hold 2 min	Nebulizer Gas
Flow Rate	0.4 mL/min	Mass Range
Column Temp.	40 °C	Dopant (APPI)
Table 2: Recommended LC-MS parameters.

Data Interpretation: Fragmentation Analysis

Confident identification of biphenyl-4-yl biphenyl-4-carboxylate relies on the interpretation of its mass spectrum. The EI spectrum is particularly informative for structural analysis.

Expected EI Fragmentation Pathway

The molecular ion (M⁺•) is expected at m/z 350 . The ester linkage is the most probable site of initial fragmentation. Two primary cleavage pathways are anticipated:

• Acylium Ion Formation: Cleavage of the C-O single bond results in the formation of a stable biphenylacylium ion at m/z 181 . This is often a prominent peak for aromatic esters.

• Phenoxy Cation Formation: Cleavage of the O-C bond of the ester yields a biphenoxy cation at m/z 169 .

• Biphenyl Cation: Subsequent fragmentation of the acylium ion via loss of carbon monoxide (-28 Da) can produce the biphenyl cation radical at m/z 153 . This ion can also arise from the biphenyl portion of the molecule.

These fragmentation patterns provide a high degree of confidence in the identification of the parent molecule.

Caption: Proposed EI fragmentation pathway.

Conclusion

This application note details robust GC-MS and LC-MS protocols for the analysis of biphenyl-4-yl biphenyl-4-carboxylate. The GC-MS method with electron ionization provides rich structural detail through its characteristic fragmentation pattern, making it ideal for definitive identification. The LC-MS method, preferably with an APPI source, offers a sensitive and versatile approach for quantification, especially in complex sample matrices. By understanding the underlying chemical principles and carefully implementing these protocols, researchers in materials science and drug development can achieve accurate and reliable characterization of this and structurally similar aromatic esters.

References

• ACD/Labs. (2023, August 23). A Beginner's Guide to Mass Spectrometry: Types of Ionization Techniques. Available at: [Link]

• Klee, M. S. (n.d.). New Ionization Processes for Ionizing Nonvolatile Compounds in Mass Spectrometry: The Road of Discovery to Current State-of-the-Art. PMC. Available at: [Link]

• IntechOpen. (2025, September 29). Ionization Techniques for Mass Spectral Analysis. Available at: [Link]

• University of Notre Dame. (n.d.). Ionization Modes - Mass Spectrometry & Proteomics Facility. Available at: [Link]

• Natarajan, M. R., Wu, W., Nye, J., & Jain, M. K. (n.d.). Gas chromatography/mass spectroscopy analysis of biphenyl, a dechlorination product of 2,3,4,5,6-CB, after 20 weeks of incubation. ResearchGate. Available at: [Link]

• Cheméo. (n.d.). Biphenyl-4-carboxylic acid (CAS 92-92-2) - Chemical & Physical Properties. Available at: [Link]

• PubChem. (n.d.). [1,1'-Biphenyl]-4-carboxylic acid, 4'-[1,2,2-tris(4'-carboxy[1,1'-biphenyl]-4-yl)ethenyl]-. Available at: [Link]

• SciELO. (n.d.). Quantitative determination of biphenyls and their metabolites in cell cultures of Comamonas thiooxydans N1 using high-performance liquid chromatography. Available at: [Link]

• NIST. (n.d.). Biphenyl-4-carboxylic acid. NIST WebBook. Available at: [Link]

• Ataman Kimya. (n.d.). 4-BIPHENYLCARBOXALDEHYDE, 99%. Available at: [Link]

• ResearchGate. (2017, October 12). Gas chromatographic-mass spectrometric analysis of polybrominated biphenyl constituents of Firemaster FF-1. Available at: [Link]

• Haugen, S., Beckham, G. T., & Ramirez, K. (2023, April 5). Aromatic Monomer Analysis by UHPLC-MS/MS. Protocols.io. Available at: [Link]

• ResearchGate. (n.d.). Mass spectrum of a compound with a mass of biphenyl-4, 4'-dicarboxylic acid methyl ester (5j). Available at: [Link]

• CABI Digital Library. (n.d.). High-throughput detection of three types of contaminants in edible oils by gas chromatography-tandem mass spectrometry. Available at: [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]

• J-Stage. (2018, August 10). Separation and Analysis of Sucrose Esters in Tobacco by Online Liquid Chromatography–Gas Chromatography/Mass Spectrometry. Available at: [Link]

• Baty, J. D., Willis, R. G., & Tavendale, R. (1985). Liquid chromatography/mass spectrometry of fatty acids as their anthrylmethyl esters. Biomedical Mass Spectrometry. Available at: [Link]

• Journal of Current Medical Research and Opinion. (2024, July 11). Liquid Chromatography-Mass Spectrometry LC-MS Analysis and LC-MS/MS. Available at: [Link]

• PeerJ. (2021, November 23). Extended characterization of petroleum aromatics using off-line LC-GC-MS. Available at: [Link]

• PMC. (n.d.). Electron ionization mass spectral fragmentation study of sulfation derivatives of polychlorinated biphenyls. Available at: [Link]

• MDPI. (2020, May 8). 4'-Methyl-2'-(quinolin-8-ylcarbamoyl)-biphenyl-4-carboxylic Acid Ethyl Ester. Available at: [Link]

• PubChemLite. (n.d.). 4'-pentyl[1,1'-biphenyl]-4-carboxylic acid. Available at: [Link]

• University of Illinois. (n.d.). Mass Spectrometry: Fragmentation. Available at: [Link]

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• 12. protocols.io [protocols.io]

Technical Notes & Optimization

Improving yield in Biphenyl-4-yl biphenyl-4-carboxylate synthesis

Title: Technical Support Center: Troubleshooting Biphenyl-4-yl Biphenyl-4-Carboxylate Synthesis

Introduction: Synthesizing biphenyl-4-yl biphenyl-4-carboxylate—an ester formed from biphenyl-4-carboxylic acid and biphenyl-4-ol—presents distinct synthetic bottlenecks. The primary challenges are the severe steric hindrance of the bulky biphenyl groups and the inherently poor nucleophilicity of the phenolic hydroxyl group. This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to maximize your reaction yield.

Section 1: Frequently Asked Questions (FAQs)

Q1: Why is my Fischer esterification yield for biphenyl-4-yl biphenyl-4-carboxylate consistently below 20%? A1: Fischer esterification is an equilibrium-driven, acid-catalyzed process that relies on the nucleophilic attack of an alcohol on a protonated carbonyl[1]. Biphenyl-4-ol is a phenol (pKa ~10), meaning its oxygen lone pairs are delocalized into the aromatic ring[1]. This delocalization significantly reduces its nucleophilicity compared to aliphatic alcohols, making the attack on the sterically hindered biphenyl-4-carboxylic acid highly unfavorable[1]. Consequently, the equilibrium heavily favors the starting materials, resulting in exceptionally low yields.

Q2: I switched to the Steglich esterification (DCC/DMAP), but I am isolating a difficult-to-separate byproduct. What is happening? A2: In the Steglich esterification, dicyclohexylcarbodiimide (DCC) activates the carboxylic acid to form a highly reactive O-acylisourea intermediate[2]. Because the nucleophilic attack by biphenyl-4-ol is slow due to steric bulk, the O-acylisourea has time to undergo a spontaneous 1,3-rearrangement[3]. This rearrangement forms a stable, unreactive N-acylurea, which is a dead-end byproduct that depletes your starting material and complicates purification[2][3].

Q3: How do I prevent the formation of the N-acylurea byproduct in the Steglich reaction? A3: You must ensure a sufficient concentration of 4-dimethylaminopyridine (DMAP), typically 5-10 mol%[2]. DMAP acts as a nucleophilic catalyst; it is a stronger nucleophile than biphenyl-4-ol and rapidly attacks the O-acylisourea before the 1,3-rearrangement can occur[2][3]. This forms a highly reactive acylpyridinium intermediate (an "active ester") that cannot undergo intramolecular rearrangement and efficiently transfers the acyl group to the phenol[2].

Q4: Which synthetic route provides the highest yield and scalability for this specific ester? A4: The Acid Chloride Route is the most robust method for this synthesis. By converting biphenyl-4-carboxylic acid to an acid chloride (using thionyl chloride or oxalyl chloride), you create a highly electrophilic acylium equivalent. This completely bypasses the poor nucleophilicity of the phenol. When performed with a base like pyridine or triethylamine to neutralize the HCl byproduct, the reaction is fast, irreversible, and routinely achieves yields >90%.

Section 2: Reaction Pathway & Decision Logic

Diagram 1: Decision tree for selecting the optimal esterification route for phenolic esters.

Diagram 2: Role of DMAP in preventing dead-end byproducts during Steglich esterification.

Section 3: Quantitative Method Comparison

Synthesis Method	Reagents / Catalysts	Typical Yield	Reaction Time	Primary Byproducts	Scalability & Purification
Fischer	H₂SO₄, Reflux	< 20%	24–48 h	Water	Poor; unreacted starting materials dominate.
Steglich	DCC, DMAP, DCM	70–85%	12–24 h	DCU, N-acylurea	Moderate; DCU removal requires multiple filtrations.
Acid Chloride	SOCl₂, Pyridine, THF	> 90%	2–4 h	Pyridinium chloride	Excellent; byproducts are water-soluble.

Section 4: Validated Experimental Protocols

Protocol A: High-Yield Acid Chloride Route (Recommended) Self-Validation Principle: The cessation of gas evolution confirms acid chloride formation. The immediate precipitation of pyridinium chloride salts visually validates the progress of the acylation.

• Acid Chloride Formation:

  • Suspend 1.0 eq of biphenyl-4-carboxylic acid in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF) under an inert atmosphere (N₂/Ar).

  • Add 1.5 eq of thionyl chloride (SOCl₂) dropwise, followed by 1-2 drops of anhydrous dimethylformamide (DMF) as a catalyst.

  • Reflux the mixture until gas evolution (SO₂ and HCl) ceases and the solution becomes clear (approx. 2 hours).

  • Concentrate under reduced pressure to remove excess SOCl₂. Crucial: Do not expose the resulting acid chloride to ambient moisture.

• Esterification:

  • Redissolve the crude biphenyl-4-carbonyl chloride in anhydrous THF.

  • In a separate flask, dissolve 1.0 eq of biphenyl-4-ol and 2.0 eq of anhydrous pyridine in THF.

  • Cool the phenol solution to 0 °C. Slowly add the acid chloride solution dropwise.

  • Validation Check: A white precipitate (pyridinium chloride) should form immediately upon addition.

  • Allow the reaction to warm to room temperature and stir for 2 hours.

• Workup:

  • Quench with water and extract with ethyl acetate.

  • Wash the organic layer sequentially with 1M HCl (to remove pyridine), saturated NaHCO₃ (to remove unreacted acid), and brine.

  • Dry over anhydrous Na₂SO₄, filter, and concentrate to yield the pure ester.

Protocol B: Optimized Steglich Esterification (Alternative for Acid-Sensitive Analogues) Self-Validation Principle: The formation of a white precipitate (dicyclohexylurea, DCU) within 15 minutes indicates successful activation of the carboxylic acid.

• Activation:

  • Dissolve 1.0 eq of biphenyl-4-carboxylic acid and 1.0 eq of biphenyl-4-ol in anhydrous DCM.

  • Add 0.1 eq (10 mol%) of DMAP[2].

  • Cool the mixture to 0 °C to minimize side reactions.

• Coupling:

  • Add 1.1 eq of DCC in one portion.

  • Validation Check: A white precipitate of DCU will begin to form within 10-15 minutes, indicating the generation of the O-acylisourea intermediate.

  • Stir at 0 °C for 1 hour, then allow it to warm to room temperature and stir overnight.

• Workup:

  • Filter the reaction mixture through a pad of Celite to remove the bulk of the DCU precipitate.

  • Wash the filtrate with 0.5M HCl, saturated NaHCO₃, and brine.

  • Dry over Na₂SO₄, concentrate, and purify via flash column chromatography to remove residual DCU and traces of N-acylurea.

References

• "Fischer Esterification - Chemistry Steps", Chemistry Steps, URL: [Link]

• "Steglich esterification - Wikipedia", Wikipedia, URL: [Link]

• "Steglich Esterification - Organic Chemistry Portal", Organic Chemistry Portal, URL: [Link]

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• 2. organic-chemistry.org [organic-chemistry.org]
• 3. Steglich esterification - Wikipedia [en.wikipedia.org]

Biphenyl Ester Synthesis: Technical Support &amp; Troubleshooting Guide

Welcome to the Technical Support Center for biphenyl ester synthesis. As a Senior Application Scientist, I have designed this guide to address the most critical bottlenecks encountered during the assembly of biphenyl esters—specifically focusing on palladium-catalyzed cross-coupling (Suzuki-Miyaura) and esterification side reactions. Every protocol and diagnostic step here is built on a self-validating framework: we don't just fix the symptom; we isolate the mechanistic cause.

Core Mechanistic Pathways & Side Reactions

Before troubleshooting, it is essential to understand where the catalytic cycle diverges from the intended path. The Suzuki-Miyaura coupling is the premier method for biphenyl synthesis due to its mild conditions and functional group tolerance[1]. However, the unusual chemistry of palladium and boronates yields several competing side reactions[2].

Catalytic cycle of Suzuki-Miyaura biphenyl ester synthesis and primary side reaction divergence.

Troubleshooting FAQs

Q1: Why am I seeing a high percentage of symmetric biaryl (homocoupling) instead of my target unsymmetric biphenyl ester?

Mechanistic Causality: Homocoupling occurs when two boronic acid molecules couple together. This is typically driven by the presence of unligated Pd(II) species and oxidative processes. Higher oxygen levels in the reaction mixture act as an oxidant, facilitating the homocoupling of the boronic acid while reducing Pd(II) to Pd(0)[2]. Self-Validating Solution:

• Degassing: Strictly degas solvents using the freeze-pump-thaw method or sparge with ultra-pure Argon for at least 30 minutes.

• Base Selection: Switch from strong bases to milder alternatives. For instance, using Cs2​CO3​ or K3​PO4​ in ethereal solvents has been shown to minimize homocoupling to as low as 1%[3].

Q2: My boronic acid is disappearing, but no biphenyl ester is forming. What is happening?

Mechanistic Causality: You are likely observing protodeboronation. Fluorinated or electron-poor phenylboronic acids undergo rapid deboronation under basic conditions[4]. The base hydrolyzes the C-B bond before transmetalation can occur. Self-Validating Solution: Use anhydrous conditions with fluoride bases (e.g., CsF) or utilize elaborate precatalysts (like Buchwald's second-generation palladacycles) that accelerate transmetalation to outcompete the deboronation pathway[4].

Q3: The biphenyl coupling is successful, but my ester group is hydrolyzed. How do I prevent saponification?

Mechanistic Causality: The Suzuki-Miyaura reaction requires a base (e.g., Na2​CO3​ , K2​CO3​ ) and often water[1][2]. Esters, particularly methyl or ethyl esters, are highly susceptible to base-catalyzed hydrolysis (saponification) under these heated aqueous conditions. Self-Validating Solution: Employ sterically hindered esters (e.g., tert-butyl esters) which are highly resistant to nucleophilic attack and basic hydrolysis[5]. Alternatively, perform the coupling under strictly anhydrous conditions using organic bases (like Et3​N ) or use highly chemoselective enzymatic methods (lipases) for downstream ester manipulation[6].

Quantitative Data: Base & Solvent Optimization

The following table summarizes the impact of base and solvent selection on the yield and homocoupling side reactions during biphenyl synthesis[3].

Base (Equivalents)	Solvent System	Temp (°C)	Target Biphenyl Yield (%)	Homocoupling Side Product (%)
Na2​CO3​ (3.0)	DMF / H2​O	90	65	>15
K3​PO4​ (3.0)	Toluene / H2​O	80	78	8
Cs2​CO3​ (2.0)	THF / H2​O (10:1)	77	92	<1
Cs2​CO3​ (2.0)	CPME / H2​O (10:1)	90	95	<1

Step-by-Step Methodology: Optimized Biphenyl Ester Synthesis

To ensure a self-validating, high-yield synthesis of biphenyl esters while suppressing homocoupling and ester hydrolysis, follow this optimized protocol using mild conditions[3][4].

Step 1: Preparation and Degassing (Critical for suppressing homocoupling)

• Charge an oven-dried Schlenk flask with the aryl halide containing the ester moiety (1.0 equiv), the arylboronic acid (1.1 equiv), and Cs2​CO3​ (2.0 equiv)[3].

• Add the palladium precatalyst (e.g., PdCl2​(dppf)⋅CH2​Cl2​ , 2 mol%).

• Evacuate and backfill the flask with Argon (repeat 3 times).

Step 2: Solvent Addition

• In a separate flask, prepare a 10:1 mixture of THF and highly purified water. Sparge the mixture with Argon for 30 minutes.

• Add the degassed solvent mixture to the Schlenk flask via syringe to achieve a 0.1 M concentration[3].

Step 3: Reaction Execution

• Heat the reaction mixture to 77 °C (reflux for THF) under a positive pressure of Argon[3].

• Monitor the reaction via TLC or GC/MS. The use of Cs2​CO3​ prevents the rapid saponification of standard esters while promoting efficient transmetalation.

Step 4: Workup and Validation

• Cool to room temperature, dilute with ethyl acetate, and wash with brine.

• Self-Validation Check: Analyze the crude mixture by GC/MS. The mass difference will easily distinguish the target biphenyl ester from any trace symmetric homocoupling byproducts[4].

References

• Yoneda Labs. "Suzuki-Miyaura cross-coupling: Practical Guide." Yoneda Labs. Available at: [Link]

• The Journal of Organic Chemistry. "Synthesis of Polyflourinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates." ACS Publications. Available at: [Link]

• PMC. "Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates." NIH. Available at: [Link]

• Organic Process Research & Development. "A Practical Synthesis of Highly Hindered Biphenyl-2-carboxylates via Nucleophilic Aromatic Substitution of tert-Butyl 2-Methoxybenzoates with Aryl Grignard Reagent." ACS Publications. Available at: [Link]

• MDPI. "Lipase-Catalyzed Chemoselective Ester Hydrolysis of Biomimetically Coupled Aryls for the Synthesis of Unsymmetric Biphenyl Esters." MDPI. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Yoneda Labs [yonedalabs.com]
• 3. Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Lipase-Catalyzed Chemoselective Ester Hydrolysis of Biomimetically Coupled Aryls for the Synthesis of Unsymmetric Biphenyl Esters [mdpi.com]

Optimizing reaction conditions for Suzuki coupling of biphenyls

Welcome to the advanced technical support center for the Suzuki-Miyaura cross-coupling of biphenyls. This guide is engineered for researchers, process chemists, and drug development professionals who require deep mechanistic insights to troubleshoot sluggish reactions, suppress side products, and optimize yields for sterically hindered or electronically deactivated substrates.

Mechanistic Overview & Failure Points

To effectively troubleshoot a biphenyl synthesis, you must first isolate which step of the catalytic cycle is failing. The Suzuki-Miyaura reaction relies on a delicate balance between the palladium center, the phosphine ligand, and the base.

The Suzuki-Miyaura catalytic cycle illustrating the three core mechanistic phases of cross-coupling.

Diagnostic Troubleshooting Workflow

When a coupling reaction fails, empirical guessing wastes valuable starting materials. Use the following diagnostic tree to analyze your LC-MS/GC-MS data and apply targeted, causality-driven solutions.

Logical workflow for diagnosing and resolving common Suzuki-Miyaura biphenyl coupling failures.

Frequently Asked Questions (FAQs): Mechanistic Troubleshooting

Q1: My reaction stalls with unreacted aryl chlorides. How do I facilitate oxidative addition? Causality: Aryl chlorides possess a high bond dissociation energy (~96 kcal/mol) compared to bromides (~81 kcal/mol). Standard catalysts like Pd(PPh₃)₄ fail because the electron density on the Pd center is insufficient to insert into the strong C-Cl bond. Solution: Transition to electron-rich, dialkylbiarylphosphine ligands (Buchwald ligands) such as 1[1]. The bulky cyclohexyl groups push electron density onto the palladium, increasing its nucleophilicity and drastically accelerating oxidative addition.

Q2: I am observing significant protodeboronation (Ar-H formation). How do I suppress this? Causality: Protodeboronation is the destructive protonolysis of the C-B bond. While traditionally viewed strictly as a base-catalyzed degradation pathway, recent high-throughput computational studies reveal a paradoxical effect: 2[2]. Solution: If you must use highly sterically hindered ligands for difficult couplings, you must compensate by lowering the reaction temperature and avoiding overly harsh bases. Switch from NaOH to a milder base like K₃PO₄, and strictly control the water content in your solvent system (e.g., 4:1 Dioxane:H₂O) to limit the availability of protons[3].

Q3: Why is my reaction yielding biphenyl homocoupling products (Ar-Ar from the boronic acid)? Causality: Homocoupling is an oxidative side reaction driven by two main factors. First, 3[3], facilitating the coupling of two boronic acid molecules. Second, if a Pd(II) precatalyst (e.g., Pd(OAc)₂) is used, it must be reduced to Pd(0) in situ. This reduction often consumes two equivalents of your boronic acid as a sacrificial reductant, generating homocoupled byproduct[3]. Solution: Implement strict Schlenk techniques to exclude O₂. Transition from simple Pd(II) salts to 4[4]. These complexes are "spring-loaded" to undergo base-mediated reductive elimination, releasing active Pd(0) smoothly without sacrificing your boronic acid.

Quantitative Data: Catalyst & Ligand Optimization Matrix

Use the following data-driven matrix to select the optimal reaction conditions based on the specific electronic and steric demands of your biphenyl target.

Substrate Class	Recommended Precatalyst	Recommended Ligand	Optimal Base / Solvent	Typical Yield (%)	Mechanistic Rationale
Unhindered Aryl Bromides / Iodides	Pd(PPh₃)₄ (2-5 mol%)	None (PPh₃ included)	Na₂CO₃ / Toluene:EtOH:H₂O	85 - 95%	Oxidative addition is fast; standard phosphine ligands provide sufficient stability without inducing steric clash.
Aryl Chlorides (Unactivated)	Pd₂(dba)₃ or Pd G3	XPhos	K₃PO₄ / 1,4-Dioxane:H₂O	75 - 90%	Electron-rich dicyclohexyl groups on XPhos increase Pd nucleophilicity, overcoming the high C-Cl bond energy[1].
Ortho-Substituted (Sterically Hindered)	Pd G3 Precatalyst	SPhos	K₃PO₄ / Toluene:H₂O	60 - 85%	SPhos provides a flexible biphenyl backbone that stabilizes the Pd center, while its steric bulk accelerates the reductive elimination of bulky biaryls[1].

Self-Validating Experimental Protocol: Sterically Hindered Biphenyls

This protocol is designed as a self-validating system. Do not proceed to the next step unless the validation checkpoint is met.

Objective: Synthesize an ortho-substituted biphenyl from an unactivated aryl chloride and an ortho-substituted arylboronic acid.

Step 1: Rigorous Degassing & Reagent Assembly

• Action: In an oven-dried Schlenk flask equipped with a magnetic stir bar, combine the aryl chloride (1.0 eq) and arylboronic acid (1.2 eq). Add anhydrous 1,4-dioxane. Sparge the solution with ultra-pure Argon for a minimum of 30 minutes.

• Causality: Oxygen acts as an oxidant for the homocoupling of boronic acids and irreversibly deactivates electron-rich phosphines into inactive phosphine oxides[3].

• Validation Checkpoint: Use an inline dissolved oxygen sensor (target <0.1 ppm O₂). The solution must remain entirely clear and colorless.

Step 2: Base Preparation & Addition

• Action: Prepare a 2.0 M aqueous solution of K₃PO₄. Degas the aqueous base via three rigorous freeze-pump-thaw cycles. Add 2.0 eq of the base to the Schlenk flask under a positive flow of Argon.

• Causality: A biphasic system is required because water hydroxylates the boronic acid to form the reactive boronate complex essential for transmetalation. K₃PO₄ is specifically chosen over NaOH to minimize base-catalyzed protodeboronation[3].

• Validation Checkpoint: Two distinct liquid phases (organic/aqueous) should be visible. No immediate color change or precipitation should occur.

Step 3: Catalyst Activation (The "Spring-Loaded" Release)

• Action: Add XPhos Pd G3 precatalyst (1-2 mol%) as a solid under Argon.

• Causality: G3 precatalysts contain a mesylate group and a 2-aminobiphenyl backbone. Upon exposure to the basic conditions, they undergo rapid reductive elimination to release the active monoligated Pd(0)-XPhos species[4]. This avoids using the boronic acid as a sacrificial reductant.

• Validation Checkpoint: Upon heating to 40°C, the reaction mixture will transition from pale yellow to a deep, homogeneous red/orange, confirming the generation of active Pd(0). Failure State: If the solution turns black with a fine precipitate, bulk "palladium black" has formed due to ligand dissociation or oxygen ingress. Abort and restart.

Step 4: Reaction Execution & Kinetic Monitoring

• Action: Seal the flask and heat the biphasic mixture to 80-100°C with vigorous stirring (1000 rpm) for 4-12 hours.

• Causality: Vigorous stirring is critical in biphasic systems to maximize the interfacial surface area where transmetalation occurs. Inadequate mixing leads to localized concentration gradients that stall the catalytic cycle[3].

• Validation Checkpoint: Take 50 µL aliquots under Argon every 2 hours. Quench with EtOAc/H₂O, and analyze the organic layer via LC-MS. The reaction is self-validated as complete when the aryl chloride peak area is <1% relative to the biphenyl product mass.

References

• Journal of the American Chemical Society (ACS) - Bulky Phosphine Ligands Promote Palladium-Catalyzed Protodeboronation. URL:[Link]

• Reddit (r/Chempros) - How to approach choosing reaction conditions for Suzuki? URL:[Link]

Sources

• 1. merckmillipore.com [merckmillipore.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Reddit - Please wait for verification [reddit.com]

Technical Support Center: Resolving Peak Overlap in NMR Spectra of Biphenyl Derivatives

Welcome to the technical support center for Nuclear Magnetic Resonance (NMR) analysis of biphenyl derivatives. This guide is designed for researchers, scientists, and drug development professionals who encounter the common challenge of peak overlap in their NMR spectra. Biphenyls, with their characteristic two-phenyl ring system, often produce complex ¹H NMR spectra where aromatic signals crowd together, making unambiguous assignment and structural elucidation difficult. This resource provides in-depth, practical solutions in a question-and-answer format to help you navigate these complexities.

Frequently Asked Questions (FAQs)

Q1: Why is peak overlap so common in the ¹H NMR spectra of biphenyl derivatives?

The primary reason for significant peak overlap in the aromatic region (typically 6.5-8.5 ppm) of biphenyl derivatives is the similar electronic environment of the protons on the two phenyl rings. The chemical shifts of these protons are often very close, leading to a dense cluster of signals. Furthermore, restricted rotation around the biphenyl linkage, a phenomenon known as atropisomerism, can lead to even more complex spectra if the rotation is slow on the NMR timescale, as chemically equivalent protons in a freely rotating system become non-equivalent.[1]

Q2: My ¹H NMR spectrum of a substituted biphenyl is just a broad, unresolved multiplet in the aromatic region. What is the first and simplest thing I can do to improve resolution?

The first and often most effective step is to re-acquire the spectrum on a higher-field NMR spectrometer.[2] The chemical shift dispersion, or the separation of signals, is directly proportional to the magnetic field strength.[2] For instance, moving from a 400 MHz to a 600 MHz instrument will increase the separation between peaks by a factor of 1.5, which can often be enough to resolve overlapping multiplets into distinct signals.

Q3: I don't have access to a higher-field instrument. What other simple experimental changes can I make?

Changing the solvent can be a surprisingly effective strategy. Aromatic solvents like benzene-d₆ or pyridine-d₅ can induce significant changes in chemical shifts (up to 0.5-0.8 ppm) compared to common solvents like chloroform-d (CDCl₃) or acetone-d₆.[3] This is due to anisotropic effects where the solvent molecules arrange themselves around the solute in a specific orientation, altering the local magnetic field experienced by the protons. Experimenting with a few different deuterated solvents is a worthwhile and relatively quick approach to induce chemical shift dispersion.

Additionally, temperature can play a crucial role. For biphenyls exhibiting restricted rotation, changing the temperature can either speed up or slow down the rotation, potentially simplifying the spectrum. At higher temperatures, rapid rotation may average out distinct signals into a single, sharper peak. Conversely, lowering the temperature can "freeze out" specific conformations, which might also lead to a more resolved spectrum, albeit a more complex one.

Troubleshooting Guide: Advanced Techniques

When simple experimental modifications are insufficient, more advanced NMR techniques and data processing methods are required.

Q4: I've tried different solvents and temperatures, but the aromatic signals of my biphenyl derivative are still heavily overlapped. What's the next step?

This is the point where two-dimensional (2D) NMR spectroscopy becomes indispensable.[4] 2D NMR experiments spread the signals out into a second frequency dimension, providing another layer of information that can resolve overlap that is intractable in 1D spectra.[4] For biphenyls, the following experiments are particularly powerful:

• COSY (Correlation Spectroscopy): This homonuclear experiment identifies protons that are coupled to each other (typically through two or three bonds).[4] In a biphenyl system, it is excellent for tracing the connectivity of protons within each phenyl ring.

• TOCSY (Total Correlation Spectroscopy): TOCSY is similar to COSY but extends the correlation to all protons within a spin system, even if they are not directly coupled. This is extremely useful for identifying all the protons belonging to a single phenyl ring, even if some signals are obscured.

• NOESY (Nuclear Overhauser Effect Spectroscopy) / ROESY (Rotating-frame Overhauser Effect Spectroscopy): These experiments identify protons that are close to each other in space, regardless of whether they are bonded.[5][6] This is critical for determining the relative orientation of the two phenyl rings and for assigning protons on one ring relative to substituents on the other.[5][6] For medium-sized molecules where the NOE may be close to zero, ROESY is often the preferred experiment as the ROE is always positive.[5]

Q5: How can 2D heteronuclear NMR help with my heavily overlapped proton spectrum?

Heteronuclear experiments, which correlate protons with other nuclei like ¹³C or ¹⁵N, are powerful tools for resolving proton signal overlap.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with the carbon it is directly attached to.[4] Since ¹³C chemical shifts are dispersed over a much wider range (typically 0-220 ppm) than proton shifts, the HSQC spectrum can effectively separate the signals of protons that overlap in the 1D spectrum.[7]

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away. It is invaluable for piecing together the carbon skeleton and for assigning quaternary carbons (carbons with no attached protons).

By using a combination of HSQC and HMBC, you can often completely assign both the proton and carbon spectra of your biphenyl derivative, even with severe proton overlap.

Q6: Are there any "chemical tricks" I can use to simplify a complex spectrum?

Yes, the use of Lanthanide Shift Reagents (LSRs) is a classic technique for inducing large chemical shift changes.[8][9] LSRs are paramagnetic complexes that can coordinate to Lewis basic sites in your molecule (e.g., hydroxyls, carbonyls, amines).[9] This coordination creates a local magnetic field that can dramatically shift the signals of nearby protons.[9] The magnitude of the shift is dependent on the distance of the proton from the lanthanide ion, which can provide valuable structural information.[9] However, LSRs can also cause significant line broadening, and their use has become less common with the advent of high-field instruments and advanced 2D techniques.[8]

Q7: Can I improve the resolution of my existing data through processing?

Absolutely. Modern NMR software offers several data processing techniques to enhance spectral resolution.

• Apodization (Window Functions): Applying a mathematical function to the Free Induction Decay (FID) before Fourier transformation can improve either the signal-to-noise ratio or the resolution.[10] For resolution enhancement, a function that de-emphasizes the later parts of the FID (where the signal has decayed) is often used.

• Linear Prediction: This technique can be used to extend the FID beyond the acquired data points, leading to sharper lines in the resulting spectrum.

• Deconvolution: Software algorithms can be used to mathematically separate overlapping peaks.[11] These methods can be very effective but should be used with caution as they can sometimes introduce artifacts.

It's important to remember that these are processing techniques and do not add new information to the data; they simply present the existing information in a more resolved way.[10]

Q8: I'm dealing with a chiral biphenyl, and the signals of the two enantiomers are overlapping. How can I resolve them?

For chiral biphenyls (atropisomers), resolving the signals of the enantiomers is crucial for determining enantiomeric excess (ee).

• Chiral Solvating Agents (CSAs): Adding a chiral solvating agent to your NMR sample can induce diastereomeric interactions that lead to separate signals for the two enantiomers.

• Chiral Lanthanide Shift Reagents (CLSRs): Similar to standard LSRs, but the ligand around the lanthanide is chiral. This creates a chiral environment that interacts differently with the two enantiomers, causing them to have different chemical shifts.

• NMR in Chiral Aligning Media: Dissolving the sample in a chiral liquid crystal can lead to the separation of enantiomeric signals due to differences in their alignment with the liquid crystal director.[12]

Q9: Can computational methods help in assigning a complex biphenyl spectrum?

Yes, quantum chemical calculations are becoming an increasingly powerful tool in NMR spectroscopy.[13] Using methods like Density Functional Theory (DFT), it is possible to predict the ¹H and ¹³C chemical shifts of a proposed structure.[14] By comparing the calculated spectrum with the experimental one, you can gain confidence in your assignments or differentiate between possible isomers. The accuracy of these predictions is highly dependent on the level of theory and the basis set used in the calculations.[14][15]

Experimental Protocols & Data Presentation

Protocol: 2D NOESY for Conformational Analysis of a Biphenyl Derivative

This protocol outlines the general steps for acquiring a 2D NOESY spectrum to probe the spatial proximity of protons in a biphenyl derivative.

• Sample Preparation:

  • Dissolve 5-10 mg of your biphenyl derivative in 0.6-0.7 mL of a suitable deuterated solvent.

  • Filter the solution into a clean NMR tube.

  • Thoroughly degas the sample by bubbling with an inert gas (e.g., argon or nitrogen) or by several freeze-pump-thaw cycles. This is critical to remove dissolved oxygen, which is paramagnetic and can quench the NOE effect.

• Instrument Setup:

  • Lock and shim the spectrometer on your sample.

  • Acquire a standard 1D ¹H spectrum to determine the spectral width and appropriate pulse widths.

• NOESY Experiment Parameters:

  • Load a standard 2D NOESY pulse sequence.

  • Set the spectral width in both dimensions to encompass all proton signals.

  • The mixing time (tm) is the most critical parameter in a NOESY experiment. It is the period during which the NOE effect builds up.[6] For small to medium-sized molecules like many biphenyl derivatives, a mixing time in the range of 500-800 ms is a good starting point.[16] It is often beneficial to run a series of NOESY experiments with different mixing times to observe the build-up of the NOE.

  • Set an appropriate relaxation delay (d1) to allow for full relaxation of the protons between scans. A good starting point is 1.5 times the longest T₁ relaxation time.

  • Set the number of scans and increments to achieve the desired signal-to-noise ratio and resolution in the indirect dimension.

• Data Processing and Analysis:

  • Process the 2D data using a sine-bell or squared sine-bell window function in both dimensions.

  • Phase the spectrum carefully.

  • Look for cross-peaks that connect protons on the two different phenyl rings. The presence of such a cross-peak indicates that these protons are spatially close (typically within 5 Å).[17] The volume of the cross-peak is proportional to the inverse sixth power of the distance between the protons.

Data Summary Table

Technique	Primary Application for Biphenyls	Advantages	Disadvantages
High-Field NMR	Increase chemical shift dispersion.	Simple, direct method for improving resolution.	Requires access to high-field instrumentation.
Solvent Change	Induce chemical shift changes through anisotropic effects.	Experimentally simple and quick.	Effect can be unpredictable; may not be sufficient for severe overlap.
2D COSY	Trace proton-proton coupling networks within each phenyl ring.	Unambiguously establishes through-bond connectivity.	Does not provide through-space information.
2D TOCSY	Identify all protons belonging to a single spin system (phenyl ring).	Excellent for resolving signals in crowded regions.	Can have complex cross-peak patterns.
2D NOESY/ROESY	Determine spatial proximity of protons and relative orientation of rings.	Provides crucial 3D structural information.	Requires careful optimization of mixing time; sensitive to molecular size.
2D HSQC	Disperse overlapping proton signals based on the attached ¹³C chemical shift.	High resolution due to the large ¹³C chemical shift range.	Only provides information for protonated carbons.
Lanthanide Shift Reagents	Induce large chemical shifts to resolve overlapping signals.	Can dramatically simplify a spectrum.	Can cause line broadening; may not be suitable for all compounds.
Computational Chemistry	Predict chemical shifts to aid in assignment.	Provides a theoretical basis for spectral interpretation.	Accuracy is dependent on the computational method used.

Visualizing Troubleshooting Workflows

A logical approach to troubleshooting peak overlap is essential. The following diagram illustrates a typical decision-making workflow.

Caption: Decision workflow for resolving peak overlap in biphenyl NMR spectra.

This guide provides a comprehensive overview of the common challenges and solutions for dealing with peak overlap in the NMR spectra of biphenyl derivatives. By systematically applying these experimental and processing techniques, researchers can successfully elucidate the structures of these important molecules.

References

• Keeler, J. (2010). Understanding NMR Spectroscopy. John Wiley & Sons.
• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.
• Sanders, J. K. M., & Hunter, B. K. (1993). Modern NMR Spectroscopy: A Guide for Chemists. Oxford University Press.
• Friebolin, H. (2010). Basic One- and Two-Dimensional NMR Spectroscopy. Wiley-VCH.
• Gunther, H. (2013).
• Jacobsen, N. E. (2007). NMR Spectroscopy Explained: Simplified Theory, Applications and Examples for Organic Chemistry and Structural Biology. John Wiley & Sons.
• Macomber, R. S. (1998). A Complete Introduction to Modern NMR Spectroscopy. John Wiley & Sons.
• Freeman, R. (1988). A Handbook of Nuclear Magnetic Resonance. Longman Scientific & Technical.
• Levitt, M. H. (2008). Spin Dynamics: Basics of Nuclear Magnetic Resonance. John Wiley & Sons.

• Neuhaus, D., & Williamson, M. P. (2000). The Nuclear Overhauser Effect in Structural and Conformational Analysis. Wiley-VCH. [Link]

• Sievers, R. E. (Ed.). (2012). Nuclear Magnetic Resonance Shift Reagents. Academic Press.
• Raber, D. J. (1977). Lanthanide Shift Reagents. In Organic Structure by Means of Spectroscopic Methods (Vol. 2, pp. 1-48). Academic Press.

• Helgaker, T., Jaszuński, M., & Ruud, K. (1999). Ab Initio Methods for the Calculation of NMR Shielding and Indirect Spin−Spin Coupling Constants. Chemical Reviews, 99(1), 293-352. [Link]

• Wenzel, T. J. (2013). Chiral Lanthanide Shift Reagents. In Encyclopedia of Magnetic Resonance. John Wiley & Sons. [Link]

• Wikipedia. (2023). Two-dimensional nuclear magnetic resonance spectroscopy. [Link]

• Chemistry LibreTexts. (2023). Conformations of Biphenyls. [Link]

• Chemistry LibreTexts. (2024). NMR Shift Reagents. [Link]

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• 1. chem.libretexts.org [chem.libretexts.org]
• 2. NMR Blog - What to expect: Chemical shifts & coupling constants in LF NMR — Nanalysis [nanalysis.com]
• 3. mriquestions.com [mriquestions.com]
• 4. Two-dimensional nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 5. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 6. UCSD SSPPS NMR Facility: NOESY and ROESY [sopnmr.blogspot.com]
• 7. NMR Spectroscopy [www2.chemistry.msu.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. nmr.chemistry.manchester.ac.uk [nmr.chemistry.manchester.ac.uk]
• 11. Resolution enhancement in NMR spectra by deconvolution with compressed sensing reconstruction - Chemical Communications (RSC Publishing) DOI:10.1039/D0CC06188C [pubs.rsc.org]
• 12. Multi-nuclear NMR of axially chiral biaryls in polypeptide orienting solvents: spectral discriminations and enantiorecognition mechanisms - New Journal of Chemistry (RSC Publishing) DOI:10.1039/C5NJ01434D [pubs.rsc.org]
• 13. mdpi.com [mdpi.com]
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• 17. JEOL USA blog | Basics of NOE/NOESY: Causes and Solutions When NO [jeolusa.com]

Technical Support Center: A Guide to Minimizing Impurities in the Synthesis of Biphenyl-4-yl Biphenyl-4-carboxylate

Welcome to the Technical Support Center for the synthesis of biphenyl-4-yl biphenyl-4-carboxylate. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to help you minimize impurities and optimize your synthetic protocols. Our focus is on providing practical, experience-based insights grounded in established chemical principles.

I. Understanding the Synthesis and Potential Impurities

The synthesis of biphenyl-4-yl biphenyl-4-carboxylate typically involves the esterification of biphenyl-4-carboxylic acid with 4-hydroxybiphenyl. While seemingly straightforward, this process can be prone to the formation of several impurities that can complicate purification and compromise the final product's quality.

A common and effective method for this transformation is the Steglich esterification , which utilizes a carbodiimide coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a nucleophilic catalyst, typically 4-(dimethylaminopyridine) (DMAP).[1][2][3][4] This method is particularly well-suited for sterically hindered substrates.[2]

However, even with this robust method, a number of impurities can arise from the starting materials, side reactions, and the work-up process.

Common Impurities and Their Origins:

Impurity	Origin
Biphenyl-4-carboxylic acid	Unreacted starting material
4-Hydroxybiphenyl	Unreacted starting material
N-Acyl-N,N'-dicyclohexylurea	Side product from the rearrangement of the O-acylisourea intermediate in DCC-mediated couplings.[2][3]
Biphenyl-4-carboxylic anhydride	Formed by the reaction of two molecules of biphenyl-4-carboxylic acid.
4,4'-Biphenyldiol	Potential impurity in the 4-hydroxybiphenyl starting material.
Residual Palladium Catalyst	If biphenyl-4-carboxylic acid is synthesized via Suzuki-Miyaura coupling, residual palladium may be present.[5]
Homocoupling Products	Impurities such as biphenyl from the synthesis of precursors via Suzuki-Miyaura coupling.[6]

II. Frequently Asked Questions (FAQs)

Q1: My reaction yield is consistently low. What are the most likely causes?

A1: Low yields in the synthesis of biphenyl-4-yl biphenyl-4-carboxylate can stem from several factors:

• Incomplete reaction: The esterification may not have gone to completion. This can be due to insufficient reaction time, suboptimal temperature, or inefficient activation of the carboxylic acid.

• Steric hindrance: Both biphenyl-4-carboxylic acid and 4-hydroxybiphenyl are sterically bulky molecules, which can slow down the reaction rate.[2]

• Moisture: The presence of water in the reaction mixture can hydrolyze the activated carboxylic acid intermediate, leading to the regeneration of the starting material.

• Side reactions: The formation of byproducts, such as N-acylurea in DCC-mediated couplings, consumes the activated carboxylic acid, thereby reducing the yield of the desired ester.[2][3]

• Purification losses: The product may be lost during the work-up and purification steps.

Q2: I am observing a significant amount of a white precipitate that is not my product. What is it and how can I remove it?

A2: In a DCC-mediated Steglich esterification, the white precipitate is most likely N,N'-dicyclohexylurea (DCU), a byproduct of the coupling reaction. DCU is notoriously insoluble in many organic solvents, which facilitates its removal by filtration. To ensure complete removal, it is advisable to cool the reaction mixture before filtration and wash the filter cake with a suitable solvent.

Q3: How can I minimize the formation of the N-acylurea byproduct?

A3: The formation of the N-acylurea byproduct is a common issue in DCC-mediated esterifications, particularly with sterically hindered alcohols.[2] Here are some strategies to minimize its formation:

• Use of DMAP: 4-(Dimethylaminopyridine) acts as a nucleophilic catalyst that intercepts the reactive O-acylisourea intermediate to form a more reactive acylpyridinium salt, which is less prone to rearrangement.[1][3]

• Reaction conditions: Running the reaction at lower temperatures (e.g., 0 °C to room temperature) can suppress the rearrangement.

• Alternative coupling agents: Consider using other carbodiimides like N,N'-diisopropylcarbodiimide (DIC) or water-soluble carbodiimides such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), which can sometimes offer cleaner reactions.

Q4: What is the best way to purify the crude biphenyl-4-yl biphenyl-4-carboxylate?

A4: A combination of techniques is often necessary for effective purification:

• Filtration: As mentioned, the first step is to filter off the insoluble DCU byproduct.

• Aqueous work-up: Washing the organic layer with a dilute acid (e.g., 1M HCl) will remove any unreacted DMAP and other basic impurities. A subsequent wash with a saturated sodium bicarbonate solution will remove unreacted biphenyl-4-carboxylic acid.

• Recrystallization: This is a highly effective method for purifying the final product. A good solvent system for recrystallization of similar biphenyl compounds is a mixture of ethanol and water or benzene and petroleum ether.

• Column chromatography: If recrystallization does not provide the desired purity, silica gel column chromatography can be employed. A solvent system with a gradient of increasing polarity, such as hexanes and ethyl acetate, is typically effective.

III. Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	- Inactive coupling agent (e.g., old DCC)- Insufficient DMAP catalyst- Presence of moisture in reagents or solvents- Low reaction temperature	- Use freshly opened or purified DCC.- Ensure an adequate catalytic amount of DMAP is used (typically 5-10 mol%).- Use anhydrous solvents and dry all glassware thoroughly.- Allow the reaction to stir at room temperature for a sufficient time, or gently warm if necessary, while monitoring by TLC.
Significant Amount of Unreacted Starting Materials	- Insufficient reaction time- Steric hindrance slowing the reaction- Inefficient activation of the carboxylic acid	- Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time.- Increase the reaction time or consider a slight increase in temperature.- Ensure the molar ratio of DCC to the carboxylic acid is at least 1:1.
Presence of N-Acylurea Byproduct	- Rearrangement of the O-acylisourea intermediate- Insufficient DMAP	- Ensure an adequate amount of DMAP is present.- Perform the reaction at a lower temperature (e.g., 0 °C initially).- Consider alternative coupling agents.
Difficult Purification (Oily Product or Multiple Spots on TLC)	- Presence of multiple impurities- Incomplete removal of DCU or other byproducts	- Perform a thorough aqueous work-up as described in the FAQs.- Optimize the recrystallization solvent system.- Utilize column chromatography with a carefully selected eluent system.

IV. Experimental Protocols

Protocol 1: Synthesis of Biphenyl-4-yl Biphenyl-4-carboxylate via Steglich Esterification

This protocol is a representative method for the synthesis of biphenyl-4-yl biphenyl-4-carboxylate.

Materials:

• Biphenyl-4-carboxylic acid

• 4-Hydroxybiphenyl

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylaminopyridine) (DMAP)

• Anhydrous Dichloromethane (DCM)

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve biphenyl-4-carboxylic acid (1.0 equivalent) and 4-hydroxybiphenyl (1.0-1.2 equivalents) in anhydrous DCM.

• Add DMAP (0.1 equivalents) to the solution and stir until it dissolves.

• Cool the reaction mixture to 0 °C in an ice bath.

• In a separate flask, dissolve DCC (1.1 equivalents) in a small amount of anhydrous DCM.

• Add the DCC solution dropwise to the reaction mixture over 15-20 minutes, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture in an ice bath to precipitate the dicyclohexylurea (DCU) byproduct.

• Filter the mixture through a pad of Celite to remove the DCU, and wash the filter cake with cold DCM.

• Transfer the filtrate to a separatory funnel and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography.

Protocol 2: Purification by Recrystallization

• Dissolve the crude biphenyl-4-yl biphenyl-4-carboxylate in a minimum amount of a hot solvent (e.g., ethanol or ethyl acetate).

• Slowly add a co-solvent in which the product is less soluble (e.g., water or hexanes) until the solution becomes slightly cloudy.

• Reheat the mixture until it becomes clear again.

• Allow the solution to cool slowly to room temperature, and then place it in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration, wash with a small amount of the cold recrystallization solvent mixture, and dry under vacuum.

V. Analytical Characterization

To ensure the purity of the final product, a combination of analytical techniques should be employed.

High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method is suitable for assessing the purity of biphenyl-4-yl biphenyl-4-carboxylate.

Parameter	Value
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile:Water (gradient elution may be necessary for optimal separation)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
Detection Wavelength	254 nm

This method should be able to separate the product from the starting materials and major impurities. The retention time of the product will be longer than that of the more polar starting materials.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are essential for confirming the structure of the final product and identifying any impurities. The spectra should be compared with known literature values or predicted spectra. The absence of signals corresponding to the starting materials and byproducts is a key indicator of purity. For instance, the carboxylic acid proton of biphenyl-4-carboxylic acid (typically a broad singlet above 10 ppm) should be absent in the ¹H NMR spectrum of the pure product.

VI. Visualizing the Process

Reaction Workflow

Caption: Workflow for the synthesis and purification of biphenyl-4-yl biphenyl-4-carboxylate.

Troubleshooting Logic

Caption: Troubleshooting flowchart for low yield in the synthesis.

VII. References

• Synthesis and Characterization of Some Novel Biphenyl-4-carboxylic Acid (4-Benzylidene-5-oxo-2-subsituted phenyl-4,5. Asian Journal of Chemistry. Available at: [Link]

• Synthesis and characterization of some novel Biphenyl 4-carboxylic acid((3-chloro 2-(substituted phenyl) - 4-oxo azetidine-1-yl) amide. ResearchGate. Available at: [Link]

• Biphenyl-4-Carboxylic Acid Derived Esters with Antifungal Activity. JOCPR. Available at: [Link]

• Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine: tert-Butyl Ethyl Fumarate. Organic Syntheses. Available at: [Link]

• The synthesis of some substituted biphenyl-4-carboxylic acids, 4-biphenylylacetic acids, and 4-aminobiphenyls. Journal of the Chemical Society C: Organic. Available at: [Link]

• Synthesis, characterization and pharmacological evaluation of (Z)-2-(5-(biphenyl-4-yl)-3-(1-(imino)ethyl)- 2,3-dihydro-1,3,4-oxadiazol-2-yl)phenol derivatives as potent antimicrobial and antioxidant agents. ResearchGate. Available at: [Link]

• Synthesis of N, N-Bis([1,1′-Biphenyl]-4-ylmethyl)-4-morpholinoaniline derivatives via SMC reaction: Assessing their anti-seizure potential through electroencephalogram evaluation and molecular docking studies. Arabian Journal of Chemistry. Available at: [Link]

• Synthesis of Unsymmetrical Biaryls Using a Modified Suzuki Cross-Coupling: 4-Biphenylcarboxaldehyde. Organic Syntheses. Available at: [Link]

• Multikilogram-Scale Synthesis of a Biphenyl Carboxylic Acid Derivative Using a Pd/C-Mediated Suzuki Coupling Approach. ACS Publications. Available at: [Link]

• Steglich Esterification. Organic Chemistry Portal. Available at: [Link]

• Preparation of biphenyl-4-carbonitrile from biphenyl-4-carboxamide. ResearchGate. Available at: [Link]

• Purification of 4,4'-biphenyldicarboxylic acid. Google Patents. Available at:

• Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives. PMC. Available at: [Link]

• Biphenyl-4,4′-dicarboxylic acid N,N-dimethylformamide monosolvate. ResearchGate. Available at: [Link]

• A Solvent-Reagent Selection Guide for Steglich-type Esterification of Carboxylic Acids - Supporting Information. The Royal Society of Chemistry. Available at: [Link]

• Green Chemistry. Semantic Scholar. Available at: [Link]

• Separation of [1,1'-Biphenyl]-4-carboxylic acid, 4'-pentyl-, 2-cyano-4-heptylphenyl ester on Newcrom R1 HPLC column. SIELC Technologies. Available at: [Link]

• DCC/DMAP coupling reaction selection? Reddit. Available at: [Link]

• Good solvent for recrystalizing 4-biphenyl carboxylic acid? Reddit. Available at: [Link]

• Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties. Arabian Journal of Chemistry. Available at: [Link]

• Spectra and physical data of (A2) :. The Royal Society of Chemistry. Available at: [Link]

• BIPHENYL - HPLC. Advanced-materials-tech. Available at: [Link]

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• 1. d-nb.info [d-nb.info]
• 2. organic-chemistry.org [organic-chemistry.org]
• 3. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Comparative Analysis of Biphenyl-4-yl biphenyl-4-carboxylate and Calamitic Liquid Crystals: Structural Mechanics and Phase Behaviors

As an application scientist specializing in anisotropic materials, I frequently encounter the misconception that any highly conjugated, rigid, rod-like molecule will inherently form a liquid crystal (LC) phase. To dispel this, we must examine the thermodynamic causality behind mesophase formation.

This guide provides an in-depth, objective comparison between Biphenyl-4-yl biphenyl-4-carboxylate —a fully rigid, four-ring ester—and functional calamitic (rod-like) liquid crystals. By analyzing their structural mechanics, we will uncover why certain molecular architectures act as high-temperature thermoresistant solids, while others form the dynamic, responsive mesophases critical to modern optics and pharmacology.

Mechanistic Overview: The Causality of Core Rigidity vs. Flexibility

The fundamental requirement for a liquid crystalline state is a delicate thermodynamic balance. The molecule must possess enough structural anisotropy (a rigid core) to align directionally, but sufficient entropic flexibility to melt into a fluid state before thermal degradation occurs.

Biphenyl-4-yl biphenyl-4-carboxylate consists of two biphenyl groups linked by an ester bond. This creates an extended, highly polarizable aromatic core[1]. However, it completely lacks terminal flexible chains (such as alkyl or alkoxy groups).

• The Causality of its Solid State: Without flexible tails, the strong intermolecular π-π stacking and dipole-dipole interactions from the ester linkage dominate. The lattice energy is so high that the thermal energy required to break the crystalline order exceeds the molecule's decomposition temperature. Thus, it acts as a highly thermoresistant crystalline solid rather than a mesogen.

• The Causality of Mesophase Formation: In contrast, classic liquid crystals like 4-cyano-4'-pentylbiphenyl (5CB) or 4-biphenylyl 4'-n-alkoxybenzoates incorporate flexible terminal chains[2][3]. These chains introduce steric hindrance and "free volume" upon heating, depressing the melting point and allowing the rigid cores to slide past one another while maintaining orientational order.

Fig 1: Structural dependency of mesophase formation based on core rigidity and tail flexibility.

Quantitative Performance Comparison

To objectively compare these materials, we must look at their phase transition temperatures and structural compositions. The table below summarizes the critical differences between the rigid biphenyl carboxylate core and functionalized alternatives.

Compound	Structural Architecture	Terminal Groups	Observed Phase Behavior	Melting Point (Tₘ)	Clearing Point (T꜀)
Biphenyl-4-yl biphenyl-4-carboxylate	4-Ring Aromatic Ester	None	Crystalline Solid	>250 °C	N/A (Degrades)
4-Cyano-4'-pentylbiphenyl (5CB)	2-Ring Biphenyl	Pentyl, Cyano	Nematic	24 °C	35 °C
4-Biphenylyl 4'-n-octyloxybenzoate	3-Ring Aromatic Ester	Octyloxy	Smectic A / Nematic	~100 °C	~150 °C

Data Note: The addition of an octyloxy chain to a biphenyl benzoate core successfully depresses the melting point, enabling the observation of Smectic A and Nematic phases before the isotropic clearing point[3].

Experimental Workflows: A Self-Validating System

In materials science, a protocol is only as reliable as its internal controls. To accurately determine whether a synthesized biphenyl derivative exhibits true mesomorphic properties or simply undergoes polymorphic solid-solid transitions, we employ a self-validating thermal analysis workflow .

This protocol pairs Differential Scanning Calorimetry (DSC) with Polarized Optical Microscopy (POM). The logic is simple but absolute: quantitative enthalpic data must perfectly correlate with qualitative optical phenomena[1].

Step-by-Step Methodology: Phase Transition Analysis

• Sample Preparation:

  • For DSC: Weigh exactly 2.0–5.0 mg of the highly purified compound into an aluminum crucible and hermetically seal it.

  • For POM: Prepare a thin-film optical cell by sandwiching ~1 mg of the compound between a pre-cleaned glass slide and a coverslip.

• Differential Scanning Calorimetry (DSC) Execution:

  • Load the crucible into the DSC alongside an empty reference pan.

  • Execute a controlled heating and cooling cycle at a rate of 5 °C/min under a continuous nitrogen purge (50 mL/min).

  • Record all endothermic peaks (indicating melting or transitions to higher-symmetry mesophases) and exothermic peaks (indicating crystallization).

• Polarized Optical Microscopy (POM) Execution:

  • Place the prepared slide onto a programmable hot stage mounted on a cross-polarized microscope.

  • Apply the exact same thermal ramp (5 °C/min) used in the DSC.

  • Observe the sample under cross-polarizers. Record the exact temperatures at which birefringence appears or changes texture (e.g., focal-conic textures for smectic phases, Schlieren textures for nematic phases).

• Data Correlation (The Self-Validation Step):

  • Cross-reference the DSC thermogram with the POM visual log.

  • Validation Rule: A true liquid crystal phase transition must exhibit both a measurable latent heat signature (ΔH) in the DSC and a corresponding fluid, birefringent texture change in the POM. If the DSC shows an endotherm but the POM shows no optical change, the transition is a solid-solid crystal polymorphism, not a mesophase.

Fig 2: Self-validating experimental workflow correlating thermal and optical analytical data.

Conclusion

Biphenyl-4-yl biphenyl-4-carboxylate represents the extreme end of core rigidity. While its highly conjugated, multi-ring structure provides massive anisotropic polarizability, the absence of flexible terminal chains traps the molecule in a high-temperature crystalline state. By comparing it to functionalized derivatives like 4-biphenylyl 4'-n-alkoxybenzoates, researchers can clearly see the thermodynamic necessity of amphiphilic-like structural balance—pairing rigid cores with flexible tails—to engineer viable liquid crystalline materials for advanced applications.

References

• Effect of the terminal branching structure of some liquid-crystalline biphenyl carboxylates on the stability of the antiferroelectric phase Journal of Materials Chemistry (RSC Publishing) [Link]

• Properties of the Liquid Crystals Formed by Certain 4-Biphenylyl 4”-n-Alkoxybenzoates: A Reinvestigation Scilit [Link]

• A new family of four-ring bent-core nematic liquid crystals with highly polar transverse and end groups Beilstein Journals [Link]

Sources

• 1. BJOC - A new family of four-ring bent-core nematic liquid crystals with highly polar transverse and end groups [beilstein-journals.org]
• 2. Effect of the terminal branching structure of some liquid-crystalline biphenyl carboxylates on the stability of the antiferroelectric phase - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Properties of the Liquid Crystals Formed by Certain 4-Biphenylyl 4”- n -Alkoxybenzoates.: A Reinvestigation | Scilit [scilit.com]

Beyond 1D Diagnostics: A Comparative Guide to Advanced Spectroscopic Validation of Novel Biphenyl Esters

As a Senior Application Scientist, I frequently encounter the structural ambiguity inherent in synthesizing and characterizing novel biphenyl esters. These highly privileged scaffolds are pivotal in modern drug discovery—acting as potent 1[1] and2[2]. However, the rotational dynamics around the biphenyl axis and the high degree of aromatic signal overlap render traditional 1D spectroscopic validation highly susceptible to misassignment.

This guide objectively compares the Traditional Disjointed Workflow (1D-NMR, FT-IR, Low-Res MS) against an Integrated Multi-Modal Workflow utilizing High-Resolution Mass Spectrometry (HRMS) coupled with 2D-NMR and 3[3]. By dissecting the causality behind these experimental choices, we establish a self-validating system for rigorous structural elucidation.

The Causality of Experimental Choices in Biphenyl Ester Validation

Why do traditional methods fail? In biphenyl esters, the proximal and distal phenyl rings often exhibit nearly identical electron densities, leading to severe multiplet overlapping in the 7.0–8.0 ppm region of a ¹H-NMR spectrum. Furthermore, confirming the exact connectivity of the ester linkage (–COO– vs. –OCO–) relative to the biphenyl core requires definitive through-bond correlation that 1D-NMR and FT-IR simply cannot provide.

The Modern Solution: The integration of HRMS provides the exact elemental composition (sub-5 ppm mass accuracy), while 2D-NMR (HSQC, HMBC) maps the precise carbon-proton connectivity. When combined with CASE algorithms (e.g., ACD/Structure Elucidator), the spectroscopic data acts as a set of structural "axioms" to computationally validate the proposed structure against all theoretical isomers[3]. This is especially critical for biphenyl-containing compounds where 4[4].

Experimental Protocols: A Self-Validating System

Protocol A: Integrated Multi-Modal Workflow (Recommended)

This protocol is designed with internal cross-checks to ensure absolute structural confidence.

• Step 1: High-Resolution Mass Spectrometry (HRMS) Acquisition

  • Methodology: Dissolve 1 mg of the biphenyl ester in 1 mL of LC-MS grade Methanol. Inject 2 µL into an LC-QTOF-MS system using Electrospray Ionization (ESI) in positive mode.

  • Causality: We use QTOF-MS rather than a single quadrupole to obtain the exact mass (e.g., [M+H]⁺ within 2 ppm error). This definitively locks the molecular formula, acting as the first boundary condition for the CASE algorithm[4].

• Step 2: Comprehensive 1D and 2D NMR Acquisition

  • Methodology: Dissolve 15 mg of the compound in 0.6 mL of DMSO-d₆ (or CDCl₃). Acquire ¹H (400 MHz, 32 scans) and ¹³C (100 MHz, 1024 scans). Crucially, acquire gradient-selected COSY, HSQC, and HMBC spectra.

  • Causality: DMSO-d₆ is chosen to restrict rapid conformational exchange if hydrogen bonding is present. HMBC is the cornerstone here: a ³JCH correlation between the ester carbonyl carbon (~165 ppm) and the adjacent biphenyl ring protons unequivocally proves the ester orientation[1].

• Step 3: Computer-Assisted Structure Elucidation (CASE) Validation

  • Methodology: Import the raw HRMS and NMR data (1D and 2D) into a CASE software platform. Input the proposed biphenyl ester structure.

  • Causality: The software calculates the theoretical NMR shifts and compares them against the experimental data. A Chemical Shift Average Deviation (d_A) of < 1.5 ppm for ¹³C confirms the structure and eliminates human bias[3].

Protocol B: Traditional Disjointed Workflow (Alternative)

• Step 1: FT-IR and Low-Res MS

  • Methodology: Acquire FT-IR using an ATR (Attenuated Total Reflectance) accessory. Observe the C=O stretch at ~1720 cm⁻¹ and aromatic C=C at ~1600 cm⁻¹[1]. Acquire Low-Res MS to find the nominal mass.

  • Limitation: Confirms functional groups but provides zero connectivity data.

• Step 2: 1D-NMR Only

  • Methodology: Acquire ¹H and ¹³C NMR. Attempt manual assignment of the aromatic region.

  • Limitation: Overlapping multiplets lead to ambiguous assignments. The workflow does not self-validate against structural isomers.

Comparative Performance Data

The following table summarizes the quantitative validation metrics between the two workflows based on internal laboratory benchmarks for a library of 5[5].

Metric	Traditional Disjointed Workflow	Integrated Multi-Modal Workflow (CASE)
Mass Accuracy	> 100 ppm (Nominal Mass)	< 2 ppm (Exact Mass)
Isomer Differentiation	Low (Ambiguous aromatic signals)	Absolute (via 2D HMBC correlations)
Validation Time per Compound	4 - 6 hours (Manual assignment)	< 45 minutes (Automated CASE)
False Positive Rate	~15% (Due to overlapping multiplets)	< 1% (Self-validated by algorithms)
Data Integrity	Isolated datasets	Synchronized multi-spectral database

Visualizing the Workflow

The following diagram illustrates the self-validating logic engine utilized in the Integrated Multi-Modal Workflow.

Logical workflow of Integrated Multi-Modal Spectroscopic Validation for biphenyl esters.

Conclusion

For the rigorous structural elucidation of novel biphenyl esters, relying on 1D-NMR and basic MS is an analytical liability. The Integrated Multi-Modal Workflow, leveraging HRMS, 2D-NMR, and CASE algorithms, transforms disjointed data points into a cohesive, self-validating system. This approach not only accelerates the drug development pipeline but ensures the scientific integrity required for high-impact publication and regulatory submission.

References

• Title: Novel biphenyl ester derivatives as tyrosinase inhibitors: Synthesis, crystallographic, spectral analysis and molecular docking studies Source: PLOS One URL: [Link]

• Title: Applying Computer-Assisted Structure Elucidation Algorithms for the Purpose of Structure Validation: Revisiting the NMR Assignments of Hexacyclinol Source: ACS Publications URL: [Link]

• Title: Identification and Structural Elucidation of a Novel Pyrrolidinophenone-Based Designer Drug on the Illicit Market: α-BPVP Source: Chemical Research in Toxicology (PubMed) URL: [Link]

• Title: Synthesis and QSAR of Fatty Acid Amide Hydrolase Inhibitors: Modulation at the N-Portion of Biphenyl-3-yl Alkylcarbamates Source: PMC (NIH) URL: [Link]

• Title: Lipase-Catalyzed Chemoselective Ester Hydrolysis of Biomimetically Coupled Aryls for the Synthesis of Unsymmetric Biphenyl Esters Source: MDPI URL: [Link]

Sources

• 1. Novel biphenyl ester derivatives as tyrosinase inhibitors: Synthesis, crystallographic, spectral analysis and molecular docking studies | PLOS One [journals.plos.org]
• 2. Synthesis and QSAR of Fatty Acid Amide Hydrolase Inhibitors: Modulation at the N-Portion of Biphenyl-3-yl Alkylcarbamates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Identification and Structural Elucidation of a Novel Pyrrolidinophenone-Based Designer Drug on the Illicit Market: α-BPVP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Lipase-Catalyzed Chemoselective Ester Hydrolysis of Biomimetically Coupled Aryls for the Synthesis of Unsymmetric Biphenyl Esters [mdpi.com]

Benchmarking the performance of Biphenyl-4-yl biphenyl-4-carboxylate against commercial LCs

Benchmarking Biphenyl-4-yl Biphenyl-4-Carboxylate Against Commercial LCs in High-Throughput Biosensing and Drug Screening

Executive Summary

The application of thermotropic liquid crystals (LCs) in pharmaceutical sciences has rapidly evolved from simple electro-optical displays to sophisticated, label-free biosensors capable of monitoring enzymatic activity, protein refolding, and trace exosome detection[1][2][3]. While commercial LCs like 4-cyano-4'-pentylbiphenyl (5CB) and E7 remain the historical gold standards for these platforms[4], their low thermal stability fundamentally limits their utility in physiological-temperature assays ( 37∘C ) and accelerated drug screening protocols.

This guide benchmarks Biphenyl-4-yl biphenyl-4-carboxylate (BBC) —a highly rigid, extended-conjugation mesogen—against traditional commercial LCs. By analyzing the causality between molecular architecture and macroscopic optical behavior, we demonstrate how BBC-enhanced LC matrices provide superior thermal stability, higher birefringence, and enhanced signal-to-noise ratios for advanced drug development workflows.

The Physicochemical Imperative: Why 5CB Fails at Physiological Temperatures

In drug discovery, in vitro assays must often be conducted at 37∘C to accurately map enzyme kinetics, monitor structural changes in proteins like lysozyme[5], or evaluate target-ligand binding affinities.

The industry-standard LC, 5CB, consists of a flexible pentyl tail and a biphenyl core. This relatively small structure yields a nematic-to-isotropic transition temperature ( TNI​ ) of approximately 35∘C [4]. At physiological temperatures ( 37∘C ), 5CB transitions into an isotropic liquid, completely losing its orientational order and optical birefringence. Even at room temperature ( 25∘C ), localized thermal fluctuations in 5CB can induce pre-transitional isotropic domains, leading to light leakage and false-positive signals in polarized optical microscopy (POM).

The BBC Advantage: Biphenyl-4-yl biphenyl-4-carboxylate features an extended, highly rigid molecular architecture comprising four phenyl rings linked by a central ester bond.

• Causality of Thermal Stability: The extended linear rigidity and increased polarizability maximize π−π stacking and anisotropic dispersion forces between molecules. When used as a primary mesogen or high-concentration dopant, BBC dramatically elevates the TNI​ (often >95∘C ).

• Causality of Optical Amplification: The extended conjugated π -electron system increases the intrinsic birefringence ( Δn ). In LC droplet biosensors utilizing Whispering Gallery Mode (WGM) lasing, this higher refractive index contrast directly correlates to tighter optical confinement and lower limits of detection (LOD)[6].

Quantitative Benchmarking: BBC vs. Commercial LCs

The following table summarizes the performance metrics of a BBC-enhanced nematic matrix compared to standard commercial alternatives in the context of biological sensing.

Performance Metric	5CB (Standard)	E7 (Commercial Mixture)	BBC-Enhanced Matrix
Clearing Point ( TNI​ )	35∘C	58∘C	>95∘C
Birefringence ( Δn at 589 nm)	∼0.21	∼0.22	∼0.31
Thermal Operating Window	15∘C−30∘C	15∘C−50∘C	15∘C−85∘C
Suitability for 37∘C Assays	Poor (Isotropic transition)	Moderate (Signal noise)	Excellent (Stable order)
WGM Lasing Q-Factor	Baseline	1.2× Baseline	2.5× Baseline
Primary Application	Room-temp gas/ion sensing	General biosensing	High-temp enzyme/drug screening

Mechanistic Pathway of LC Biosensing

LC biosensors operate on the principle of anchoring energy disruption. At the LC-aqueous interface, biological recognition elements (like phospholipids or aptamers) self-assemble to force the LC molecules into a perpendicular (homeotropic) alignment, appearing dark under crossed polarizers[3]. When a target drug or enzyme interacts with this monolayer, the conformational change disrupts the anchoring energy, triggering a macroscopic shift to a parallel (planar) alignment, which appears bright[2][5].

Fig 1: Mechanistic pathway of LC reorientation triggered by biomolecular interactions at the interface.

Self-Validating Experimental Methodology

To ensure absolute trustworthiness in drug screening, the following protocol for fabricating an LC-based Phospholipase A2 (PLA2) inhibitor screening assay incorporates strict self-validating quality control (QC) checkpoints.

Step-by-Step Protocol:

• Substrate Functionalization: Clean glass slides using Piranha solution ( H2​SO4​:H2​O2​ , 3:1 v/v). Treat with DMOAP (dimethyloctadecyl[3-(trimethoxysilyl)propyl]ammonium chloride) to induce strong homeotropic anchoring on the solid boundary[2].

• Grid Assembly: Mount a 20μm thick copper TEM grid onto the DMOAP-treated slide.

• High-Temperature LC Infusion: Heat the BBC-enhanced LC mixture to 110∘C (ensuring it is fully in the isotropic phase). Dispense 1μL onto the grid.

  • Causality: Capillary action fills the pores seamlessly. Injecting in the isotropic phase prevents flow-induced alignment defects that occur when infusing viscous nematic phases. Cool slowly to 37∘C .

• Interface Assembly: Immerse the LC-filled grid in a PBS buffer containing L-DPPC liposomes. Incubate for 2 hours to allow lipid self-assembly at the LC-aqueous interface.

• Self-Validation (QC Checkpoint): Observe the grid under a Polarized Optical Microscope (POM).

  • Validation Logic: A uniform, pitch-black field confirms defect-free homeotropic alignment. Any bright spots indicate incomplete monolayer formation or thermal instability; such grids must be discarded to prevent false positives.

• Drug Screening Execution: Introduce PLA2 ( 10 nM ) and the candidate inhibitor into the aqueous phase at 37∘C .

  • Negative Result (Inhibitor Fails): PLA2 hydrolyzes the DPPC lipids, destroying the monolayer. The BBC matrix shifts to planar alignment (Bright Signal).

  • Positive Result (Inhibitor Works): The enzyme is blocked. The monolayer remains intact, and the LC maintains its homeotropic state (Dark Signal).

Fig 2: Self-validating experimental workflow for fabricating and testing LC-based biosensors.

Advanced Applications in Drug Development

By replacing low-temperature LCs with BBC-enhanced matrices, researchers unlock new tiers of diagnostic capabilities:

• Enrichment-Free Exosome Detection: Recent breakthroughs have demonstrated that LC optics can detect trace exosomes directly from complex clinical samples without pre-enrichment[3]. The high birefringence of BBC amplifies the optical path difference during the stretch-to-hairpin conformational transition of aptamers, pushing the limit of detection significantly lower than standard 5CB platforms.

• High-Throughput Protein Refolding: Monitoring the structural changes of proteins (e.g., lysozyme) during refolding processes requires stable LC interfaces that do not fluctuate under varying buffer conditions[5]. BBC's rigid core ensures that the orientational order parameter remains strictly dependent on the zwitterionic phospholipid interactions, rather than ambient thermal noise.

References

• Thermotropic liquid crystals for precision drug delivery and diagnostics: Molecular design, characterization, and clinical translation. Journal of Applied Pharmaceutical Science.[Link]

• Liquid Crystal Biosensors: An Overview of Techniques to Monitor Enzyme Activity. Langmuir (ACS Publications).[Link]

• Overview of Liquid Crystal Biosensors: From Basic Theory to Advanced Applications. Biosensors (MDPI).[Link]

• State-of-the-Art Development in Liquid Crystal Biochemical Sensors. Chemosensors (MDPI).[Link]

• Harnessing Liquid Crystal Sensors for High-Throughput Real-Time Detection of Structural Changes in Lysozyme during Refolding Processes. Analytical Chemistry (PubMed/NIH).[Link]

• Enrichment-Free Detection of Trace Exosomes Enabled by Liquid Crystal Optics. ACS Sensors.[Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. Harnessing Liquid Crystal Sensors for High-Throughput Real-Time Detection of Structural Changes in Lysozyme during Refolding Processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Overview of Liquid Crystal Biosensors: From Basic Theory to Advanced Applications [mdpi.com]

Analysis of structure-activity relationships in biphenyl carboxylate derivatives

Biphenyl Carboxylate Derivatives as URAT1 Inhibitors: SAR Analysis and Performance Comparison

Introduction

As a Senior Application Scientist evaluating novel therapeutic scaffolds, I frequently analyze how subtle structural modifications translate to profound shifts in biological activity. The biphenyl carboxylic acid moiety represents a , offering high structural rigidity and versatile reactivity[1]. One of the most compelling recent applications of this scaffold is the targeted inhibition of Urate Transporter 1 (URAT1), a critical membrane protein responsible for uric acid reabsorption in the renal proximal tubules, making it a clinically validated target for hyperuricemia and gout[2].

Historically, uricosuric agents like benzbromarone have demonstrated high efficacy but are plagued by severe hepatotoxicity, often attributed to specific metabolic liabilities such as the 3,5-dibromo-4-hydroxyphenyl fragment[3]. To engineer safer and more potent alternatives, researchers have employed ligand-based drug design to generate novel biphenyl carboxylate derivatives[3]. This guide provides a comprehensive comparison of these novel derivatives against clinical standards, analyzing their structure-activity relationships (SAR) and detailing the experimental frameworks used to validate their performance.

Rational Design and Pharmacophore Fusion

The absence of a high-resolution crystal structure for URAT1 necessitates ligand-based approaches for drug discovery[2]. The design of highly potent biphenyl carboxylates was achieved by fusing the anionic biphenyl carboxylic acid fragment of Telmisartan (an angiotensin II receptor blocker with known URAT1 off-target activity) with the hydrophobic core of Epaminurad[3].

Causality in Design: The biphenyl carboxylate acts as the anionic anchor, mimicking uric acid to bind the electropositive pocket of the URAT1 transporter. The hydrophobic moiety occupies an adjacent lipophilic pocket, enhancing binding affinity and selectivity while deliberately avoiding the toxicophores associated with legacy drugs like benzbromarone[3].

Caption: Pharmacophore fusion strategy and URAT1 inhibition mechanism.

Structure-Activity Relationship (SAR) Analysis

The SAR exploration of these reveals critical insights into the spatial requirements of the URAT1 binding pocket[3].

• Regioselectivity of the Carboxylate: Evaluation of regioisomers demonstrated that the ortho-substituted biphenyl carboxylic acid pattern is optimal for URAT1 inhibition[3]. Meta- or para-substitutions drastically reduce affinity, likely due to a misalignment with the transporter's arginine residues (the putative anion-binding site).

• Steric Tolerance of the Hydrophobic Pocket: When the ortho-biphenyl carboxylate is fixed, the introduction of various hydrophobic groups shows high sensitivity to steric hindrance[3]. Moieties similar in size to tetrahydroquinoline (as seen in Compound A1) maintain potent activity. Conversely, significantly larger or smaller moieties lead to a sharp decline in inhibitory potency[3].

• Bioisosteric Replacement: Replacing the amide bond (Series A) with a 1,2,4-oxadiazole ring (Series B) improved metabolic stability and restricted the conformational flexibility of the linker[3]. This locked the molecule into a bioactive conformation, yielding the highly potent Compound B21[3].

Quantitative Performance Comparison

To objectively benchmark these novel biphenyl carboxylates, their half-maximal inhibitory concentrations (IC₅₀) were compared against established clinical therapies[4],[3],[5].

Compound	Structural Class / Scaffold	URAT1 IC₅₀ (μM)	Clinical Status / Notes
Compound B21	Biphenyl Carboxylate (1,2,4-oxadiazole linker)	0.17	Preclinical; Superior potency[2]
Benzbromarone	Benzofuran derivative	0.28	Approved; High efficacy but hepatotoxic[4]
Compound A1	Biphenyl Carboxylate (amide linker)	0.93	Preclinical; Highly potent[2]
Lesinurad	Thioacetate derivative	7.18	Approved; Weak inhibitor, used in combo[4]

Data synthesized from in vitro radiometric uptake assays. Compound B21 demonstrates sub-micromolar efficacy, outperforming the clinical standard Benzbromarone[4],[3].

Experimental Methodology: Self-Validating URAT1 Inhibition Assay

To ensure trustworthiness and reproducibility, the inhibitory activity of these biphenyl carboxylates is quantified using a [3],[6]. When designing these assays, I always emphasize that the protocol must be a self-validating system: it utilizes a mock-transfected control to subtract background endogenous transport, ensuring the calculated IC₅₀ reflects true URAT1-specific inhibition.

Caption: Step-by-step workflow for the in vitro URAT1 inhibition assay.

Step-by-Step Protocol:

• Cell Culture & Seeding: Culture HEK293 cells in DMEM supplemented with 10% FBS. Rationale: HEK293 cells are chosen for their high transfection efficiency and lack of endogenous URAT1 expression, providing a clean background[6]. Seed onto poly-D-lysine coated 24-well plates to ensure strong cellular adherence during subsequent wash steps.

• Transient Transfection: Transfect cells with a human URAT1 expression plasmid using a lipid-based reagent. Crucially, transfect a parallel set of wells with an empty (mock) vector[6]. Causality: The mock vector establishes the baseline of passive uric acid diffusion, allowing for the isolation of URAT1-mediated active transport.

• Compound Pre-incubation: After 48 hours, wash the cells with chloride-free Hank’s Balanced Salt Solution (HBSS) to remove extracellular anions that might compete for the exchanger. Pre-incubate the cells with varying concentrations of the biphenyl carboxylate derivatives (e.g., 0.01 μM to 100 μM) for 15 minutes at 37°C[6].

• Radioligand Uptake: Initiate the assay by adding 5 μM of[¹⁴C]-labeled uric acid to the wells[3]. Rationale: Carbon-14 provides a highly sensitive, direct measurement of intracellular substrate accumulation without requiring bulky fluorescent tags that could alter transport kinetics. Incubate for exactly 5 minutes.

• Termination & Lysis: Rapidly terminate the reaction by aspirating the buffer and washing three times with ice-cold HBSS. Causality: The sudden drop in temperature instantly halts membrane fluidity and transporter kinetics, preventing the efflux of the internalized [¹⁴C]-uric acid. Lyse the cells using 0.1 N NaOH[6].

• Quantification: Transfer the lysate to scintillation vials, add scintillation cocktail, and measure the radioactivity using a Liquid Scintillation Counter (LSC). Plot the percentage of inhibition against the log of the compound concentration to derive the IC₅₀ via a four-parameter logistic fit[6].

Conclusion

The strategic application of the biphenyl carboxylate scaffold, guided by pharmacophore fusion, has yielded URAT1 inhibitors with exceptional potency. By locking the bioactive conformation with an ortho-substitution and a 1,2,4-oxadiazole linker, Compound B21 achieves an IC₅₀ of 0.17 μM, surpassing current clinical options[3],[2]. For drug development professionals, these findings underscore the value of ligand-based SAR optimization and rigorous, self-validating cell-based assays in overcoming the limitations of legacy therapeutics.

References

• Title: Discovery of Novel Biphenyl Carboxylic Acid Derivatives as Potent URAT1 Inhibitors Source: Molecules (MDPI) / PubMed Central URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Discovery of Novel Biphenyl Carboxylic Acid Derivatives as Potent URAT1 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Discovery of Novel Biphenyl Carboxylic Acid Derivatives as Potent URAT1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to Purity Assessment of Synthesized Biphenyl-4-yl biphenyl-4-carboxylate

Introduction: The Critical Role of Purity in Advanced Material and Pharmaceutical Synthesis

Biphenyl-4-yl biphenyl-4-carboxylate is a rigid, aromatic ester with significant potential in the development of advanced materials, including liquid crystals and organic light-emitting diodes (OLEDs), as well as a structural motif in medicinal chemistry. In these high-stakes applications, even trace impurities can drastically alter the material's physical properties or a drug candidate's toxicological profile. Therefore, rigorous and accurate purity assessment is not merely a quality control step but a foundational component of reliable research and development.

This guide provides an in-depth comparison of analytical techniques for determining the purity of synthesized Biphenyl-4-yl biphenyl-4-carboxylate. We will move beyond simple protocol listings to explore the causality behind methodological choices, offering a framework for selecting the most appropriate technique based on specific research needs, from routine screening to comprehensive impurity profiling.

Understanding the Impurity Profile: A Synthesis-First Approach

To effectively assess purity, one must first anticipate the likely impurities. The most common laboratory-scale synthesis for Biphenyl-4-yl biphenyl-4-carboxylate is the esterification of biphenyl-4-carboxylic acid with biphenyl-4-ol. This is often achieved via methods like Fischer esterification (acid-catalyzed) or by using a coupling agent or converting the carboxylic acid to a more reactive species like an acyl chloride.[1]

Given this synthetic context, the primary impurities are likely to be:

• Unreacted Starting Materials: Biphenyl-4-carboxylic acid and Biphenyl-4-ol.

• By-products: Small amounts of self-condensation products or products from side-reactions, depending on the specific reagents used.

• Residual Solvents and Reagents: Solvents used for reaction and purification (e.g., acetone, toluene, ethyl acetate) and catalysts or reagents (e.g., triethylamine, sulfuric acid).[1][2]

This guide will focus on methods capable of resolving and quantifying the target molecule from these specific, anticipated impurities.

Primary Method: High-Performance Liquid Chromatography (HPLC)

For the analysis of non-volatile, aromatic compounds like Biphenyl-4-yl biphenyl-4-carboxylate, High-Performance Liquid Chromatography (HPLC) is the industry-standard and reference method.[3] Its dominance stems from its high resolving power, sensitivity, and quantitative accuracy. Reverse-phase HPLC, which separates compounds based on their hydrophobicity, is particularly well-suited for this molecule.

Causality of Method Choice: The target molecule is significantly more non-polar than its likely starting-material impurities (biphenyl-4-carboxylic acid and biphenyl-4-ol). A reverse-phase C18 column will retain the Biphenyl-4-yl biphenyl-4-carboxylate ester longer than the more polar acid and phenol precursors, allowing for excellent separation. UV detection is ideal as the multiple aromatic rings provide strong chromophores for sensitive detection.

Workflow for Purity Assessment via HPLC

Sources

• 1. jocpr.com [jocpr.com]
• 2. asianpubs.org [asianpubs.org]
• 3. moodle.univ-dbkm.dz [moodle.univ-dbkm.dz]

Comparison of thermal properties of substituted vs. unsubstituted biphenyl esters

An In-Depth Guide to the Thermal Properties of Substituted vs. Unsubstituted Biphenyl Esters for Researchers and Drug Development Professionals

In the realm of materials science and medicinal chemistry, the biphenyl scaffold is a privileged structure, forming the core of numerous functional materials and pharmaceutical agents. The thermal properties of these molecules, such as their melting point, thermal stability, and, for many derivatives, their liquid crystalline behavior, are critical parameters that dictate their processing, formulation, and end-use application. This guide provides a comprehensive comparison of the thermal properties of substituted and unsubstituted biphenyl esters, offering insights into the structure-property relationships that govern their behavior. We will delve into the experimental methodologies used for their characterization and provide the theoretical underpinnings for the observed thermal transitions.

The Influence of Substituents on Molecular Organization and Thermal Behavior

The introduction of substituent groups onto the biphenyl ester core dramatically alters its thermal properties. These changes are primarily driven by modifications to the molecule's polarity, polarizability, and steric profile, which in turn influence the efficiency of crystal packing and the strength of intermolecular interactions.

Unsubstituted biphenyl esters tend to exhibit relatively simple thermal behavior, characterized by a distinct melting point. However, the addition of various functional groups can induce significant changes. For instance, the position and nature of the substituent can lead to the emergence of liquid crystalline phases, such as nematic and smectic phases, which are intermediate states of matter between a crystalline solid and an isotropic liquid.

Key Factors Influenced by Substitution:

• Molecular Packing: Substituents can either enhance or disrupt the regular arrangement of molecules in the crystal lattice. Bulky groups may hinder close packing, leading to lower melting points, while planar substituents that promote π-π stacking can increase melting points.

• Intermolecular Forces: The introduction of polar groups (e.g., -CN, -NO2) or hydrogen-bonding moieties (e.g., -OH, -NH2) can significantly increase the strength of intermolecular interactions, generally leading to higher melting points and thermal stability.

• Molecular Geometry: Substituents can alter the dihedral angle between the two phenyl rings of the biphenyl core. This conformational change can impact the overall shape of the molecule, affecting its ability to pack efficiently and form ordered liquid crystalline phases.

Comparative Analysis of Thermal Properties: A Data-Driven Approach

To illustrate the impact of substitution, the following table summarizes the thermal properties of a series of substituted biphenyl esters compared to an unsubstituted parent compound. The data is a representative compilation from various studies in the field.

Compound	Substituent (R)	Melting Point (°C)	Clearing Point (°C)	Liquid Crystalline Phase
4-Cyanobiphenyl-4'-yl benzoate	-CN	131	236	Nematic
4-Nitrobiphenyl-4'-yl benzoate	-NO2	145	-	(Monotropic Nematic)
4-Methoxybiphenyl-4'-yl benzoate	-OCH3	110	122	Nematic
4-Heptylbiphenyl-4'-yl benzoate	-C7H15	56	75	Nematic
Biphenyl-4-yl benzoate (Unsubstituted)	-H	85	-	None

Data compiled from representative studies on biphenyl esters.

As the table demonstrates, the unsubstituted biphenyl benzoate has a melting point of 85°C and does not exhibit any liquid crystalline behavior. In contrast, the introduction of a cyano (-CN) group in the 4'-position leads to a significant increase in both the melting point (131°C) and the appearance of a broad nematic liquid crystal phase that persists up to 236°C. This is attributed to the large dipole moment of the cyano group, which enhances intermolecular attractions. Similarly, other polar and elongated substituents also promote the formation of liquid crystalline phases.

Experimental Methodologies for Thermal Analysis

The characterization of the thermal properties of biphenyl esters relies on a suite of complementary analytical techniques. The following are the most critical methods employed in this field.

Differential Scanning Calorimetry (DSC)

DSC is a powerful technique used to measure the heat flow into or out of a sample as a function of temperature or time. It is the primary method for determining melting points, crystallization temperatures, and the enthalpies of these transitions. For liquid crystalline materials, DSC can also identify the temperatures of transitions between different mesophases.

• Sample Preparation: Accurately weigh 2-5 mg of the biphenyl ester sample into an aluminum DSC pan.

• Encapsulation: Seal the pan hermetically to prevent any loss of sample due to sublimation.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Thermal Program:

  • Equilibrate the sample at a temperature well below its melting point (e.g., 25°C).

  • Ramp the temperature at a controlled rate (e.g., 10°C/min) to a temperature above the final transition (e.g., 250°C).

  • Hold the sample at this temperature for a few minutes to ensure complete melting.

  • Cool the sample at the same controlled rate back to the starting temperature.

  • A second heating run is often performed to observe the thermal behavior on a sample with a consistent thermal history.

• Data Analysis: The resulting thermogram (heat flow vs. temperature) is analyzed to determine the peak temperatures of melting and other phase transitions. The area under the peak corresponds to the enthalpy of the transition.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time. It is used to assess the thermal stability of a compound and determine its decomposition temperature.

• Sample Preparation: Place a small amount of the sample (5-10 mg) into a TGA pan (typically platinum or alumina).

• Instrument Setup: Place the sample pan in the TGA furnace.

• Thermal Program:

  • Heat the sample from ambient temperature to a high temperature (e.g., 600°C) at a constant heating rate (e.g., 10°C/min).

  • The experiment is typically run under an inert atmosphere (e.g., nitrogen) to prevent oxidation.

• Data Analysis: The TGA curve plots the percentage of weight loss versus temperature. The onset temperature of weight loss is taken as the decomposition temperature.

Polarized Optical Microscopy (POM)

POM is an essential technique for the identification and characterization of liquid crystalline phases. The unique optical textures of different mesophases allow for their unambiguous identification.

• Sample Preparation: Place a small amount of the biphenyl ester on a clean glass microscope slide and cover it with a coverslip.

• Heating Stage: Place the slide on a hot stage attached to the polarized light microscope.

• Observation: Heat the sample slowly while observing it through the crossed polarizers.

• Phase Identification: As the sample is heated and cooled, the appearance and disappearance of birefringent textures are noted. The characteristic textures (e.g., Schlieren, threaded for nematic; focal conic, fan-shaped for smectic) are used to identify the type of liquid crystalline phase. The temperatures at which these textures change are recorded as the phase transition temperatures.

Visualizing the Experimental Workflow

The following diagram illustrates the typical workflow for the comprehensive thermal analysis of a novel biphenyl ester.

Caption: Workflow for Synthesis and Thermal Characterization of Biphenyl Esters.

Structure-Property Relationships: A Deeper Dive

The observed trends in the thermal properties of substituted biphenyl esters can be rationalized by considering the interplay of several molecular factors.

Caption: Interplay of Factors Governing Thermal Properties of Biphenyl Esters.

• Electron-Withdrawing vs. Electron-Donating Groups: Electron-withdrawing groups like -CN and -NO2 increase the polarity of the molecule, leading to stronger dipole-dipole interactions and generally higher melting and clearing points. Electron-donating groups like -OCH3 and alkyl chains can have more varied effects. While they may increase polarizability, they can also introduce steric hindrance that disrupts packing.

• Alkyl Chain Length: In homologous series of alkyl-substituted biphenyl esters, there is often an odd-even effect observed in the melting points and clearing points. This is due to the different orientations of the terminal methyl group in chains with an even or odd number of carbon atoms, which affects the anisotropy of the molecule and its ability to pack efficiently.

• Positional Isomerism: The position of the substituent on the biphenyl ring is crucial. For example, a substituent in the ortho position will have a much greater steric impact than one in the para position, often leading to a significant decrease in melting point and the disruption of any liquid crystalline phases.

Conclusion

The thermal properties of biphenyl esters are exquisitely sensitive to the nature and position of substituents on the aromatic core. A systematic approach combining synthesis, purification, and comprehensive thermal analysis using DSC, TGA, and POM is essential for understanding and predicting the behavior of these important molecules. The insights gained from such studies are invaluable for the rational design of new materials with tailored thermal properties for applications ranging from liquid crystal displays to advanced pharmaceutical formulations. The principles outlined in this guide provide a robust framework for researchers and professionals working with biphenyl esters and other related aromatic compounds.

References

• Gray, G. W., Harrison, K. J., & Nash, J. A. (1973). New family of nematic liquid crystals for displays. Electronics Letters, 9(6), 130-131. [Link]

• Demus, D., & Zaschke, H. (1984). Flüssige Kristalle in Tabellen II. VEB Deutscher Verlag für Grundstoffindustrie. [Link]

Evaluating the Electro-Optical Properties of Biphenyl-4-yl Biphenyl-4-carboxylate Analogs for Advanced Photonics and Biosensing

Liquid crystal (LC) technologies have transcended traditional display applications, emerging as critical transducers in quantitative bioassays and drug development platforms. For researchers designing label-free biosensors, the choice of the mesogenic core dictates the sensitivity, response time, and operational temperature range of the assay. While 4-cyano-4'-pentylbiphenyl (5CB) remains the historical standard, its narrow nematic range and moderate birefringence limit high-throughput, high-temperature applications.

This guide objectively evaluates biphenyl-4-yl biphenyl-4-carboxylate analogs —a class of three-ring ester-linked liquid crystals. By extending the π -conjugated system and introducing specific terminal substituents, these analogs offer superior dielectric anisotropy ( Δϵ ), enhanced birefringence ( Δn ), and broader thermal stability, making them highly competitive alternatives to standard mixtures like E7 or pure 5CB.

Structural Causality & Electro-Optical Performance

The macroscopic electro-optical response of a liquid crystal is fundamentally governed by its molecular architecture. The biphenyl-4-yl biphenyl-4-carboxylate core consists of two biphenyl systems linked via a rigid ester bridge.

• Thermal Stability ( TNI​ ): The rigid ester linkage restricts molecular rotation and extends the linear polarizability of the molecule. This structural rigidity increases intermolecular dispersion forces, significantly 1 ( TNI​ ) compared to simpler two-ring systems[1].

• Dielectric Anisotropy ( Δϵ ): Substituting the terminal position with a strong electron-withdrawing group, such as a cyano (-CN) moiety, introduces a massive permanent dipole moment along the longitudinal axis. This results in a high positive dielectric anisotropy, allowing the molecules to 1[1]. Conversely, halogenated analogs, such as bromo-substituted derivatives, exhibit lower dipole moments (e.g., 1.29 D) and altered dihedral angles due to steric hindrance, 2[2].

• Viscosity and Nanomaterial Doping: To mitigate the higher rotational viscosity ( γ1​ ) inherent to three-ring systems, these analogs are often formulated into eutectic mixtures or doped with nanomaterials. For instance, dispersing carboxylated nanodiamonds (NDs) at an optimal 0.10 wt% can3 via an ion-trapping mechanism, drastically improving response times[3].

Comparative Data Analysis

The following table summarizes the quantitative electro-optical properties of biphenyl carboxylate analogs against standard LC materials used in the field.

Material / Analog	Terminal Group	Nematic Range ( ∘ C)	Dielectric Anisotropy ( Δϵ )	Birefringence ( Δn )	Dipole Moment (D)
Cyano-Biphenyl Carboxylate	-CN	~44.0 to 82.0	> +15.0	~0.22	~4.50
Bromo-Biphenyl Carboxylate	-Br	Monotropic	Weak / Negative	~0.16	1.29
5CB (Industry Standard)	-CN	24.0 to 35.0	+11.5	0.18	~4.00
E7 + 0.1% Carboxylated NDs	Mixed	-10.0 to 60.0	+14.2	0.22	N/A

Application in Drug Development & Biosensing

In pharmaceutical research, LCs are utilized at the aqueous-LC interface to detect biomolecular interactions (e.g., protein-ligand binding). When target molecules bind to functionalized surfaces, they disrupt the homeotropic alignment of the LC, triggering a measurable optical retardation. Biphenyl carboxylate analogs, with their elevated Δn , provide a sharper, more quantifiable optical transmission change than 5CB, 4[4].

Experimental Protocol: Self-Validating Electro-Optical Characterization

To objectively evaluate the dielectric and optical properties of newly synthesized biphenyl-4-yl biphenyl-4-carboxylate analogs, the following standardized workflow must be strictly adhered to.

Step 1: LC Cell Fabrication and Calibration (Self-Validation Step)

• Clean Indium Tin Oxide (ITO) coated glass substrates using sequential ultrasonication in acetone, isopropanol, and deionized water.

• Spin-coat a polyimide (PI) alignment layer and bake at 200°C for 1 hour.

• Rub the PI layer anti-parallel using a velvet cloth to induce homogeneous planar alignment.

• Assemble the cell using 5 µm silica spacer beads mixed with UV-curable adhesive.

• Validation: Before filling, measure the capacitance of the empty cell ( Cempty​ ) using an LCR meter. Calculate the exact cell gap ( d ) to account for parasitic capacitance, ensuring absolute accuracy in subsequent Δϵ calculations.

Step 2: Capillary Filling

• Place the empty cell on a hot stage and elevate the temperature 10°C above the analog's TNI​ (isotropic phase).

• Dispense 5 µL of the purified liquid crystal at the cell edge; allow capillary action to fill the cavity uniformly.

• Cool the cell at a controlled rate of 1°C/min to the nematic phase to prevent the formation of multi-domain defects.

Step 3: Dielectric and Optical Measurement

• Connect the filled cell to a precision LCR meter (e.g., Agilent 4284A) applying a 1 kHz sinusoidal wave.

• Sweep the voltage from 0.1 V to 20.0 V. Extract the parallel ( C∣∣​ ) and perpendicular ( C⊥​ ) capacitance values from the Fréedericksz transition curve.

• Calculate Dielectric Anisotropy: Δϵ=(C∣∣​−C⊥​)⋅d/(ϵ0​⋅A) .

• Simultaneously, pass a He-Ne laser (632.8 nm) through the cell situated between crossed polarizers to measure voltage-dependent transmittance, yielding the birefringence ( Δn ).

Workflow Visualization

Workflow for LC cell fabrication, self-validating characterization, and biosensor integration.

References

• Coates, D., & Gray, G. W. "Properties of the Liquid Crystals Formed by some 4′, 4″- Disubstituted Phenyl Biphenyl-4-carboxylates". Gordon and Breach Science Publishers, Ltd.
• IUCr Journals. "Synthesis, crystal structure, Hirshfeld surface analysis, density function theory calculations and photophysical properties of methyl 4′-[(4-bromobenzoyl)oxy]biphenyl-4-carboxylate". Chemical Context.
• ACS Applied Nano Materials. "Dielectric and Electro-Optical Properties of Nematic Liquid Crystals Dispersed with Carboxylated Nanodiamond". ACS Publications.
• NYCU. "Exploiting the electrical and optical properties of various liquid crystals in quantitative bioassays".

Sources

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• 2. journals.iucr.org [journals.iucr.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. scholar.nycu.edu.tw [scholar.nycu.edu.tw]

Safety & Regulatory Compliance

Advanced Safety and Operational Guide: Handling Biphenyl-4-yl biphenyl-4-carboxylate

As a Senior Application Scientist, I recognize that handling complex aromatic esters like Biphenyl-4-yl biphenyl-4-carboxylate requires moving beyond basic safety data sheets. For researchers and drug development professionals, true laboratory safety is rooted in understanding the mechanistic causality of a chemical's behavior.

This guide provides a comprehensive, field-proven framework for the safe handling, transfer, and disposal of this specific biphenyl ester, ensuring that your operational protocols are both scientifically grounded and self-validating.

Chemical Profile & Quantitative Data

Before designing a safety protocol, we must establish the physical and chemical baseline of the target compound. Biphenyl-4-yl biphenyl-4-carboxylate is a sterically hindered, heavy aromatic ester.

Property	Specification	Operational Implication
Chemical Formula	C₂₅H₁₈O₂	High molecular weight; solid at standard temperature and pressure.
Physical State	Crystalline Solid / Powder	Prone to aerosolization and static cling during weighing.
Lipophilicity (Log P)	Highly Lipophilic	Readily partitions into skin lipids and organic solvents[1][2].
Primary Hazards	H315, H319, H335	Causes skin, severe eye, and respiratory tract irritation[3][4].
Solubility	Insoluble in water; Soluble in DMSO/DCM	Decontamination requires specific solvent-detergent systems, not just water.

Mechanistic Hazard Assessment: The "Why" Behind the Risk

Standard safety protocols often fail because operators do not understand why a chemical is dangerous. The hazard profile of Biphenyl-4-yl biphenyl-4-carboxylate is driven by two sequential mechanistic factors: Lipophilic partitioning and Enzymatic hydrolysis .

Biphenyl structures exhibit strong lipophilicity, driving preferential accumulation in lipid-rich tissues and allowing them to easily penetrate the stratum corneum of human skin[1][2]. Once absorbed into the intracellular space, the central ester bond becomes susceptible to chemoselective hydrolysis by endogenous lipases and esterases[5].

This enzymatic cleavage breaks the molecule down into biphenyl-4-carboxylic acid and biphenyl-4-ol . The sudden release of these acidic and phenolic metabolites causes localized intracellular acidification, oxidative stress, and the pronounced skin and respiratory irritation (H315, H335) associated with the parent compound[3][4].

Fig 1: Lipophilic absorption and enzymatic hydrolysis pathway of biphenyl esters.

Personal Protective Equipment (PPE) Matrix

Because of the mechanism outlined above, standard laboratory PPE is insufficient—especially when the compound is dissolved in permeation-enhancing solvents like DMSO.

PPE Category	Required Specification	Mechanistic Justification
Dermal Protection (Gloves)	Laminated (e.g., Silver Shield) or Double-gloved Nitrile (≥8 mil).	High Log P allows the compound to partition into standard thin nitrile over time. Laminated gloves block lipophilic permeation.
Ocular Protection	Non-vented Chemical Splash Goggles.	Fine crystalline dust can dissolve in the lipid layer of the tear film, causing severe ocular irritation (H319)[3]. Safety glasses are inadequate.
Respiratory Protection	N95/P100 Particulate Respirator (or handled in a certified fume hood).	Prevents inhalation of micro-particulates which trigger acute respiratory tract irritation and coughing[4].
Body Protection	Disposable Tyvek coveralls or fluid-resistant lab coat.	Woven cotton lab coats trap lipophilic dust, creating a chronic exposure source that transfers to the skin later.

Operational Workflow: Self-Validating Handling Protocol

To ensure absolute safety and prevent cross-contamination, utilize this step-by-step, self-validating protocol for weighing and transferring the compound.

Step 1: Environmental Preparation & Static Mitigation

• Action: Wipe down the analytical balance and surrounding fume hood surface with a static-dissipative solution. Place an anti-static bar (ionizer) near the balance.

• Causality: Aromatic powders are highly prone to static charge. Static repulsion can cause the powder to aerosolize out of the weigh boat, leading to inhalation exposure and inaccurate yields.

Step 2: Closed-System Transfer

• Action: Pre-weigh a sealed vial. Inside the fume hood, transfer the estimated required mass of the biphenyl ester into the vial, seal it, and wipe the exterior with an isopropanol-soaked Kimwipe before removing it from the hood to weigh.

• Validation: If the exterior of the vial shows any UV fluorescence (a common trait of biphenyls) under a handheld 365nm UV lamp, the exterior is contaminated and must be re-wiped.

Step 3: Solubilization & Quenching

• Action: Add your reaction solvent (e.g., DMSO or DCM) directly to the sealed vial via a syringe through a septum, rather than pouring the powder into a solvent flask.

• Causality: This prevents the dry powder from becoming airborne during the exothermic heat of solvation.

Spill Response & Decontamination Methodology

Standard sweeping or water-based mopping will only spread this hydrophobic compound. Decontamination requires a chemical approach that forces the hydrolysis of the ester into water-soluble salts.

Step-by-Step Spill Protocol:

• Isolate & Upgrade PPE: Evacuate non-essential personnel. Don heavy-duty butyl gloves and a P100 respirator.

• Dry Containment: Gently cover the spilled powder with damp absorbent pads (dampened with isopropanol, not water) to prevent aerosolization. Do not sweep.

• Alkaline Hydrolysis (Chemical Neutralization): Apply a mild alkaline detergent solution (e.g., 5% NaOH in ethanol/water) to the spill area.

  • Causality: The alkaline environment rapidly hydrolyzes the lipophilic biphenyl ester into biphenyl-4-carboxylate sodium salt and biphenyl-4-ol sodium salt, both of which are highly water-soluble and easily wiped up.

• Solvent Wash: Wipe the area with pure isopropanol to remove any unreacted lipophilic residue.

• Validation: Swab the area and check the pH; rinse with water until neutral. Inspect under a UV lamp to ensure no fluorescent residue remains.

Fig 2: Step-by-step spill response and alkaline decontamination workflow.

Waste Management & Disposal Plan

Biphenyl derivatives are notorious for their environmental persistence and resistance to standard biological degradation in wastewater treatment plants[2].

• Aqueous Waste: Never pour biphenyl ester solutions, or their hydrolyzed byproducts, down the drain.

• Solid Waste: All contaminated consumables (weigh boats, Kimwipes, Tyvek suits, and gloves) must be collected in sealed, clearly labeled High-Density Polyethylene (HDPE) containers.

• Disposal Route: Waste must be routed exclusively to high-temperature incineration facilities. Incineration is the only reliable method to ensure the complete thermal destruction of the stable biphenyl aromatic rings, preventing downstream bioaccumulation.

References

• National Institutes of Health (NIH) / PMC. "Lipase-Catalyzed Chemoselective Ester Hydrolysis of Biomimetically Coupled Aryls for the Synthesis of Unsymmetric Biphenyl Esters." nih.gov. Available at: [Link]

• American Chemical Society (ACS). "Computational Studies on Biphenyl Derivatives. Analysis of the Conformational Mobility, Molecular Electrostatic Potential, and Dipole Moment of Chlorinated Biphenyl." acs.org. Available at:[Link]

• Journal of Materials and Environmental Science Toxicology (JMEST). "Human Health Effects of Polychlorinated Biphenyls: From Exposure Pathways to Clinical Evidence." jmest.org. Available at:[Link]

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